Technical Documentation Center

Gliclazide Impurity D Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Gliclazide Impurity D
  • CAS: 1136426-19-1

Core Science & Biosynthesis

Foundational

Gliclazide Impurity D: A Comprehensive Technical Guide on Molecular Identity, Analysis, and Control

For Researchers, Scientists, and Drug Development Professionals Introduction Gliclazide, a second-generation sulfonylurea, is a cornerstone in the management of type 2 diabetes mellitus. Its efficacy in stimulating insul...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gliclazide, a second-generation sulfonylurea, is a cornerstone in the management of type 2 diabetes mellitus. Its efficacy in stimulating insulin secretion from pancreatic β-cells is well-established. However, as with any active pharmaceutical ingredient (API), the purity of Gliclazide is paramount to its safety and therapeutic effectiveness. The manufacturing process and subsequent storage can lead to the formation of related substances or impurities. Among these, Gliclazide Impurity D has been identified as a specified impurity by regulatory bodies, necessitating its careful monitoring and control in pharmaceutical formulations.[1]

This technical guide provides an in-depth exploration of Gliclazide Impurity D, from its fundamental molecular properties to the analytical methodologies required for its identification and quantification. We will delve into the scientific rationale behind the analytical techniques and discuss the origins of this impurity, offering a comprehensive resource for quality control, research, and development scientists.

Core Molecular and Chemical Properties

Gliclazide Impurity D is a molecule structurally related to the parent Gliclazide drug substance. A precise understanding of its molecular formula and weight is the foundation for all analytical and control strategies.

PropertyValueSource(s)
Chemical Name N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide[2][3][4][5][6]
Synonyms N-tosylhexahydrocyclopenta[c]pyrrole-2(1H)-carboxamide; Hexahydro-N-[(4-methylphenyl)sulfonyl]-cyclopenta[c]pyrrole-2(1H)-carboxamide[1][7]
CAS Number 1136426-19-1[1][2][3][4][7][8]
Molecular Formula C15H20N2O3S[1][2][3][8]
Molecular Weight 308.4 g/mol [1][2][3][8][9]

This data provides the definitive identity of Gliclazide Impurity D, which is essential for accurate mass spectrometry and the preparation of standard solutions for chromatographic analysis.

Formation and Significance of Gliclazide Impurity D

Gliclazide Impurity D can emerge both as a byproduct during the synthesis of Gliclazide and as a degradant when the drug substance is subjected to certain stress conditions.[1] Understanding its formation pathways is critical for developing robust manufacturing processes and stable formulations.

Forced degradation studies have shown that Gliclazide is susceptible to degradation under hydrolytic (acidic and alkaline) and oxidative conditions.[2][8][9][10] One proposed pathway for the formation of a related N-nitrosamine impurity (Gliclazide Impurity B) involves the hydrolysis of the urea structure in Gliclazide to form a hydrazine intermediate, which is then oxidized.[11] While this describes the formation of a different impurity, it highlights the lability of the urea moiety under stress, which is a potential route for the formation of other degradation products. Gliclazide Impurity D has been specifically noted to arise from the degradation of Gliclazide through hydrolysis followed by oxidation.[1]

The presence of this and other impurities can potentially impact the safety and efficacy of the final drug product. Therefore, regulatory bodies like the European Pharmacopoeia (EP) have recognized Gliclazide Impurity D as a specified impurity that must be monitored.[1][12]

Gliclazide_Degradation Gliclazide Gliclazide API Stress_Conditions Stress Conditions (e.g., Hydrolysis, Oxidation) Gliclazide->Stress_Conditions Impurity_D Gliclazide Impurity D Stress_Conditions->Impurity_D Degradation

Caption: Logical flow of Gliclazide degradation to Impurity D.

Analytical Methodologies for Identification and Quantification

The control of Gliclazide Impurity D relies on validated, stability-indicating analytical methods. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose, often coupled with UV or mass spectrometry detectors.

Stability-Indicating HPLC-UV Method

The principle of a stability-indicating method is to accurately quantify the active ingredient without interference from any degradation products, impurities, or excipients. Forced degradation studies are essential in developing such a method, as they generate the potential impurities that the method must be able to separate.

Studies have demonstrated that Gliclazide degrades significantly under acidic, alkaline, and oxidative stress.[10] A robust HPLC method must be able to resolve the Gliclazide peak from all potential degradant peaks, including Impurity D.

Experimental Protocol: A Validated HPLC-UV Method

This protocol is based on established methods for the analysis of Gliclazide and its related substances.[2][5][8][13]

  • Chromatographic System:

    • HPLC system with a UV detector.

    • Data acquisition and processing software.

  • Chromatographic Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

    • Mobile Phase: A mixture of 40% acetonitrile and 60% ammonium acetate solution (0.025M, adjusted to pH 3.5).[2][8]

    • Flow Rate: 0.25 mL/min.[2][8]

    • Detection Wavelength: 235 nm.[2][5][8][13]

    • Injection Volume: 20 µL.

    • Column Temperature: Ambient or controlled at 45°C.[5]

  • Preparation of Solutions:

    • Diluent: A mixture of acetonitrile and water (e.g., 45:55 v/v).[5][13]

    • Standard Solution: Prepare a stock solution of Gliclazide reference standard (RS) and a separate stock solution of Gliclazide Impurity D certified reference material (CRM) in the diluent. Further dilute to a suitable working concentration.

    • Sample Solution: Accurately weigh and dissolve the Gliclazide drug substance or a powdered tablet sample in the diluent to achieve a known theoretical concentration of Gliclazide.

  • Method Validation (as per ICH guidelines):

    • Specificity: Analyze stressed samples (acid, base, peroxide, heat, light) to demonstrate that the Gliclazide peak is free from interference from degradation products. Peak purity analysis using a photodiode array (PDA) detector is crucial.

    • Linearity: Analyze a series of solutions with increasing concentrations of Gliclazide Impurity D to demonstrate a linear relationship between peak area and concentration.

    • Accuracy: Perform recovery studies by spiking a placebo or sample matrix with known amounts of Impurity D at different concentration levels.

    • Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of a homogenous sample.

    • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of Impurity D that can be reliably detected and quantified.

    • Robustness: Intentionally vary chromatographic parameters (e.g., pH of the mobile phase, column temperature, flow rate) to assess the method's reliability.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing & Evaluation Prep_Standard Prepare Impurity D Standard Solution Injection Inject into HPLC System Prep_Standard->Injection Prep_Sample Prepare Gliclazide Test Sample Solution Prep_Sample->Injection Separation C18 Column Separation (Isocratic Elution) Injection->Separation Detection UV Detection at 235 nm Separation->Detection Integration Integrate Peak Areas Detection->Integration Quantification Quantify Impurity D (vs. Standard) Integration->Quantification Report Report Results & Compare with Specification Limits Quantification->Report

Caption: General workflow for HPLC analysis of Gliclazide Impurity D.

Advanced Analytical Techniques: LC-MS

For definitive identification, especially during method development and investigation of unknown peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) is an invaluable tool.[6][9][14][15] LC-MS provides molecular weight information and fragmentation patterns that can confirm the identity of Gliclazide Impurity D.

  • Ionization: Electrospray ionization (ESI) in positive mode is typically effective for Gliclazide and its related substances.[14][15]

  • Detection: A triple quadrupole mass spectrometer can be used in selected ion monitoring (SIM) mode to look for the specific m/z of Impurity D or in multiple reaction monitoring (MRM) for enhanced sensitivity and specificity, monitoring a specific parent-to-daughter ion transition.[15][16]

The coupling of MS with the HPLC separation provides an orthogonal detection method that is highly specific and sensitive, confirming the identity of peaks observed with UV detection.

Conclusion

Gliclazide Impurity D is a critical quality attribute in the manufacturing of Gliclazide drug products. Its control is mandated by its status as a specified impurity in major pharmacopoeias. A thorough understanding of its molecular formula, weight, and potential formation pathways is essential for pharmaceutical scientists. The implementation of a robust, validated, stability-indicating HPLC method is the primary tool for ensuring that Gliclazide Impurity D is maintained below its specified limits, thereby guaranteeing the quality, safety, and efficacy of the final medicinal product. The use of advanced techniques like LC-MS further strengthens the analytical arsenal for impurity identification and characterization.

References

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. Chromatographia, 66(9-10), 751-755. Available at: [Link]

  • SciSpace. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. Available at: [Link]

  • Gumieniczek, A., et al. (2014). Stress degradation study of two oral antidiabetics, gliclazide and glipizide, and chemical analysis by LC and LC/MS methods. Open Chemistry, 12(1). Available at: [Link]

  • Veeprho. (n.d.). Gliclazide EP Impurity D | CAS 1136426-19-1. Available at: [Link]

  • Sathyanarayana, T., et al. (2011). Determination of gliclazide in a tablet dosage form in the presence of metformin hydrochloride by ion pair. International Scholars Journals. Available at: [Link]

  • Innovare Academic Sciences. (2022). ANALYTICAL METHOD VALIDATION OF GLICLAZIDE RELATED SUBSTANCES BY HIGH. CORE. Available at: [Link]

  • Gedawy, A., Al-Salami, H., & Dass, C. (2020). Advanced and multifaceted stability profiling of the first-line antidiabetic drugs metformin, gliclazide and glipizide under various controlled stress conditions. PMC. Available at: [Link]

  • J-Stage. (n.d.). In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products. Available at: [Link]

  • Semantic Scholar. (2014). Stress degradation study of two oral antidiabetics, gliclazide and glipizide, and chemical analysis by LC and LC/MS methods. Available at: [Link]

  • IJPRSE. (2024). Method Development and Validation of Anti-Diabetic Drug gliclazidein its pharmaceutical dosage form by HPLC with forced degradation Studies. Available at: [Link]

  • ResearchGate. (2022). (PDF) ANALYTICAL METHOD VALIDATION OF GLICLAZIDE RELATED SUBSTANCES BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY METHOD. Available at: [Link]

  • PubMed. (2007). Liquid chromatography--mass spectrometry method for the determination of gliclazide in human plasma and application to a pharmacokinetic study of gliclazide sustained release tablets. Available at: [Link]

  • ResearchGate. (2001). (PDF) Identification and determination of gliclazide and its impurities in various medicines by thin-layer chromatography and densitometry. Available at: [Link]

  • Impact Factor. (2022). Liquid Chromatography-Tandem Mass Spectrometry Method for the Estimation of Gliclazide in Human Plasma. Available at: [Link]

  • Asian Publication Corporation. (n.d.). HPLC Estimation of Gliclazide in Formulations and In Pharmacokinetic Studies. Available at: [Link]

  • Medical University of Lublin. (n.d.). Methodology of Gliclazide Detection in Biological Samples. Available at: [Link]

  • uspbpep.com. (n.d.). GLICLAZIDE Gliclazidum. Available at: [Link]

  • World Health Organization (WHO). (2025). GLICLAZIDE SUSTAINED-RELEASE TABLETS Draft proposal for inclusion in The International Pharmacopoeia. Available at: [Link]

  • wjpr.net. (n.d.). Rapid Determination of Gliclazide in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Method. Available at: [Link]

  • RMIT University. (2024). Simultaneous determination of metformin and gliclazide in human plasma by liquid chromatography-tandem mass spectrometry: Application to a bioequivalence study of two formulations in healthy volunteers. Available at: [Link]

  • World Health Organization (WHO). (2025). GLICLAZIDE Draft proposal for inclusion in The International Pharmacopoeia. Available at: [Link]

  • IJMPR. (2025). International Journal of Modern Pharmaceutical Research. Available at: [Link]

  • Allmpus. (n.d.). Gliclazide EP Impurity D. Available at: [Link]

  • C:\DOCUME1\xpress\LOCALS1\Temp.aptcache\26-A-E026/tfa03332. (n.d.). 4 - Print Preview. Available at: [Link]

  • Journal of Synthetic Chemistry. (2022). Novel and Simple Process for the Synthesis and Characterization of Gliclazide in the Presenc. Available at: [Link]

  • Google Patents. (n.d.). CN106831536B - Preparation method of gliclazide synthesis process.

Sources

Exploratory

Gliclazide Degradation Dynamics and Advanced Impurity Profiling: A Comprehensive Technical Guide

Executive Summary Gliclazide, a second-generation sulfonylurea, is a first-line oral antihyperglycemic agent utilized in the management of Type 2 diabetes mellitus. Ensuring the chemical stability of Gliclazide is paramo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Gliclazide, a second-generation sulfonylurea, is a first-line oral antihyperglycemic agent utilized in the management of Type 2 diabetes mellitus. Ensuring the chemical stability of Gliclazide is paramount, as degradation not only reduces therapeutic efficacy but can also generate toxicogenic byproducts. In alignment with ICH Q3A(R2) and Q3B(R2) guidelines, rigorous impurity profiling is a mandatory component of the drug development lifecycle[1].

As a Senior Application Scientist, I approach impurity profiling not merely as a compliance exercise, but as a mechanistic puzzle. Understanding the causality behind degradation allows us to design robust, stability-indicating analytical methods. This whitepaper dissects the structural vulnerabilities of Gliclazide, maps its degradation pathways, and provides a self-validating LC-MS/MS protocol for comprehensive impurity characterization.

Structural Vulnerabilities and the Impurity Landscape

Gliclazide (1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-3-[(4-methylphenyl)sulfonyl]urea) is characterized by a central sulfonylurea linkage . This functional group is the molecule's Achilles' heel, acting as the primary site for nucleophilic attack during hydrolytic stress[2].

The impurity profile of Gliclazide consists of both synthetic byproducts (process-related) and forced degradation products. Notably, the emergence of nitrosamine-related impurities has recently elevated the critical nature of this profiling[3].

Table 1: Pharmacopeial Impurities of Gliclazide

Data synthesized from European Pharmacopoeia (EP) and reference standard databases[4].

Pharmacopeial DesignationChemical Name / StructureMolecular FormulaMonoisotopic Mass (Da)Origin / Classification
Gliclazide (API) 1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-3-[(4-methylphenyl)sulfonyl]ureaC₁₅H₂₁N₃O₃S323.13Active Pharmaceutical Ingredient
Impurity A p-Toluenesulfonamide (4-Methylbenzenesulfonamide)C₇H₉NO₂S171.03Primary hydrolytic degradation product[5]
Impurity B 2-Nitroso-octahydrocyclopenta[c]pyrroleC₇H₁₂N₂O140.09Process impurity / Nitrosamine (High regulatory concern)[3]
Impurity C Ethyl[(4-methylphenyl)sulfonyl]carbamateC₁₀H₁₃NO₄S243.05Solvolysis byproduct (reaction with ethanol)[4]
Impurity D N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamideC₁₅H₂₀N₂O₃S308.11Oxidative/Thermal rearrangement product[4]
Impurity F 1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-3-[(2-methylphenyl)sulfonyl]ureaC₁₅H₂₁N₃O₃S323.13Synthetic isomer (Ortho Gliclazide)[6]

Mechanistic Degradation Pathways

To develop a truly stability-indicating method, one must understand why and how Gliclazide breaks down under specific stressors.

Hydrolytic Cleavage (Acidic and Alkaline)

Hydrolysis is the dominant degradation pathway. When exposed to 0.1 N HCl or 0.1 N NaOH, the sulfonylurea bond undergoes polarization and subsequent nucleophilic attack by water or hydroxide ions[2][7]. This cleavage predictably yields Impurity A (p-toluenesulfonamide) and a corresponding cyclopenta[c]pyrrole derivative. The kinetic rate of this decomposition follows first-order reactions, with the drug exhibiting maximum stability near pH 8.3[7].

Oxidative and Photolytic Stress

Under oxidative stress (3% H₂O₂), Gliclazide exhibits N-oxidation, forming distinct degradants that differ from hydrolytic products[2]. While Gliclazide is relatively stable to dry heat, photolytic exposure (UV light) accelerates hydrolytic degradation in acidic media, generating unique secondary degradants[2].

Pathway Gliclazide Gliclazide (API) AcidBase Hydrolytic Stress (0.1N HCl / 0.1N NaOH) Gliclazide->AcidBase Cleavage Sulfonylurea Bond Cleavage AcidBase->Cleavage ImpA Impurity A (p-Toluenesulfonamide) Cleavage->ImpA Pathway 1 Amine Cyclopenta[c]pyrrole Derivative Cleavage->Amine Pathway 2

Fig 1: Primary hydrolytic degradation pathway of Gliclazide targeting the sulfonylurea linkage.

Advanced Analytical Methodologies: The LC-MS/MS Imperative

Historically, HPLC-UV (at 235 nm) has been the workhorse for Gliclazide assay[2]. However, UV detection operates on a critical blind spot: it requires a chromophore.

During forced degradation, certain aliphatic cleavage products—such as (2-diazenylmethyl)cyclopentyl-methanol—lose their aromaticity and become "invisible" to UV detectors[5][8]. Therefore, orthogonal detection using Liquid Chromatography coupled with Electrospray Ionization Mass Spectrometry (LC-ESI-MS/MS) is non-negotiable for comprehensive profiling.

The Causality of Ionization Modes: While Gliclazide and aromatic impurities (I, II, V, VI) ionize readily in positive ESI mode as [M+H]+[5], the aforementioned non-chromophoric degradants lack basic sites for protonation. They must be targeted using negative ESI mode [M-H]-[5]. A dual-polarity MS method is therefore structurally required to prevent false-negative impurity reporting.

Workflow Stress Forced Degradation (ICH Q1A/Q1B) Quench Sample Neutralization & Filtration Stress->Quench UHPLC UHPLC Separation (C18, Gradient Elution) Quench->UHPLC Split Flow Split UHPLC->Split PDA PDA Detection (Chromophoric) Split->PDA UV Active MS ESI-MS/MS (+/- Polarity Switching) Split->MS Mass Ionizable Data Structural Elucidation & Mass Fragmentation PDA->Data MS->Data

Fig 2: Orthogonal LC-MS/MS and PDA workflow for comprehensive impurity profiling.

Experimental Protocol: Stability-Indicating Assay & Forced Degradation

The following protocol is designed as a self-validating system. The choice of mobile phase is highly deliberate: we replace traditional phosphate buffers (which cause severe MS source fouling and ion suppression) with volatile Ammonium Acetate . Because Gliclazide is a weak acid (pKa ~5.8), buffering at pH 3.5 ensures the molecule remains fully unionized, maximizing retention on the reversed-phase column[2].

Step 1: Sample Preparation & Forced Degradation
  • Stock Solution: Dissolve Gliclazide API in LC-MS grade Acetonitrile to a concentration of 1 mg/mL.

  • Acidic Stress: Mix 5 mL stock with 5 mL of 0.1 N HCl. Incubate at 70°C for 24 hours. Neutralize with 0.1 N NaOH prior to injection to prevent column silica dissolution.

  • Alkaline Stress: Mix 5 mL stock with 5 mL of 0.1 N NaOH. Incubate at 70°C for 24 hours. Neutralize with 0.1 N HCl.

  • Oxidative Stress: Mix 5 mL stock with 5 mL of 3% H₂O₂. Incubate at room temperature for 72 hours[2].

  • Thermal & Photolytic Stress: Expose solid API to 85°C for 48 hours, and separately to 1.2 million lux hours of UV light (ICH Q1B). Dissolve to 0.5 mg/mL in mobile phase.

Step 2: Chromatographic Separation (UHPLC)
  • Column: Sub-2-micron C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm) to ensure sharp peak geometries and rapid resolution of closely eluting isomers (like Impurity F)[9].

  • Mobile Phase A: 0.025 M Ammonium Acetate buffer, adjusted to pH 3.5 with glacial acetic acid[2].

  • Mobile Phase B: LC-MS grade Acetonitrile.

  • Gradient: 5% B to 80% B over 15 minutes. Flow rate: 0.3 mL/min.

  • System Suitability (Self-Validation): The method is only considered valid if the resolution (Rs) between Gliclazide and Impurity F (ortho-isomer) is ≥ 1.5, and the tailing factor for the API peak is ≤ 1.2.

Step 3: Mass Spectrometry (ESI-QTOF)
  • Source Parameters: Capillary voltage at 4500 V; Nebulizer gas at 1.2 bar; Dry gas at 6.0 L/min at 250°C[8].

  • Acquisition: Run in rapid polarity switching mode (+ESI and -ESI) scanning from m/z 50 to 800.

  • Fragmentation: Utilize collision-induced dissociation (CID) at varying collision energies (15-40 eV) to map the fragmentation of the sulfonylurea bridge, confirming the presence of the m/z 171 (Impurity A) product ion in unknown peaks[8].

Conclusion

The impurity profiling of Gliclazide requires a transition from basic compliance testing to advanced structural elucidation. Because the sulfonylurea linkage is highly susceptible to hydrolytic cleavage, and because certain degradants evade UV detection, the integration of orthogonal LC-MS/MS techniques is scientifically imperative. By employing volatile buffers, dual-polarity ionization, and rigorous forced degradation protocols, analytical scientists can ensure the absolute chemical integrity and safety of Gliclazide formulations.

References

  • Pharmaffiliates. Gliclazide-impurities. Retrieved from:[Link]

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. Chromatographia. Retrieved from: [Link]

  • Bansal, G. (2008). Characterization of Mass Ionizable Degradation Products of Gliclazide by LC/ESI-MS. Taylor & Francis. Retrieved from:[Link]

  • Gumieniczek, A., et al. (2014). Stress degradation study of two oral antidiabetics, gliclazide and glipizide, and chemical analysis by LC and LC/MS methods. Open Chemistry. Retrieved from:[Link]

  • ResearchGate / Authors. Degradation-related impurities of gliclazide (UHPLC Methods). Retrieved from: [Link]

Sources

Foundational

Understanding the Origin of Impurities in Gliclazide Formulations: A Mechanistic and Methodological Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Preamble: The Imperative of Purity in Gliclazide Formulations Gliclazide, a second-generation sulfonylurea, is a cornerstone in...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: The Imperative of Purity in Gliclazide Formulations

Gliclazide, a second-generation sulfonylurea, is a cornerstone in the management of type 2 diabetes mellitus.[1][2][3] Its therapeutic efficacy is contingent not only on the precise dosage of the active pharmaceutical ingredient (API) but also on the purity and stability of the final drug product. The presence of impurities—unwanted chemical substances that can arise during synthesis, formulation, or storage—can compromise the safety, efficacy, and stability of the medication.[4][5]

Regulatory bodies, including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), have established stringent guidelines for the control of impurities in pharmaceutical products.[6][7] This guide provides a comprehensive technical exploration into the origins of impurities in Gliclazide formulations. Moving beyond a mere catalog of potential contaminants, we will delve into the underlying chemical mechanisms of their formation, present robust analytical methodologies for their detection, and outline strategic approaches for their control. This document is designed to equip researchers and drug development professionals with the foundational knowledge required to ensure the quality and safety of Gliclazide formulations.

The Genesis of Impurities: A Three-Pronged Perspective

Impurities in a Gliclazide drug product can be broadly classified based on their origin. A holistic understanding requires investigating three primary sources: the degradation of the Gliclazide molecule itself, byproducts from the API synthesis process, and interactions within the final formulation.

Degradation-Related Impurities: The Intrinsic Stability of Gliclazide

Forced degradation studies are critical experiments that subject the API to stress conditions like acid, base, oxidation, heat, and light to predict its degradation pathways.[8][9][10] Such studies reveal the inherent chemical liabilities of the Gliclazide molecule. Gliclazide is particularly susceptible to hydrolysis and oxidation, while showing relative stability to thermal stress.[9][11]

A. Hydrolytic Degradation: The sulfonylurea bridge is the primary site of hydrolytic cleavage.

  • Acidic Hydrolysis: In acidic conditions (e.g., 0.1 N HCl), the C-N bond of the sulfonylurea moiety is cleaved.[12] This is often initiated by protonation followed by a nucleophilic attack of water on the carbonyl carbon.[12] Studies have shown the formation of several degradation products under acidic stress.[8][9][10]

  • Alkaline Hydrolysis: Under basic conditions (e.g., 0.1 N NaOH), Gliclazide degradation is also significant, leading to a different profile of impurities.[8][9][11] The molecule can undergo hydrolysis at both the sulfonylurea and amide linkages.[13][14]

  • Neutral Hydrolysis (Water): Degradation also occurs in water at elevated temperatures, often yielding a similar impurity profile to acidic conditions.[8][9]

B. Oxidative Degradation: Exposure to oxidative agents (e.g., 3% H₂O₂) leads to the formation of specific degradation products.[8][9] The reaction often targets the sulfur atom and other susceptible sites in the molecule.

C. Photolytic Degradation: While generally more stable to photolytic decomposition, light can accelerate degradation, especially in acidic solutions, sometimes leading to the formation of unique photodegradants.[8][9][15]

The diagram below illustrates the primary degradation pathways for Gliclazide under various stress conditions.

Gliclazide_Degradation cluster_hydrolysis Hydrolytic Stress cluster_oxidation Oxidative Stress cluster_photo Photolytic Stress Gliclazide Gliclazide Acid Acidic Conditions (e.g., 0.1N HCl) Gliclazide->Acid Base Alkaline Conditions (e.g., 0.1N NaOH) Gliclazide->Base Oxidation Oxidative Conditions (e.g., 3% H₂O₂) Gliclazide->Oxidation Photo Light + Acid Gliclazide->Photo Deg_Acid Degradation Products (e.g., I, II, III, IV) Acid->Deg_Acid Deg_Base Degradation Products (e.g., I, III, IV, V, VI) Base->Deg_Base Deg_Ox Degradation Products (e.g., I, III) Oxidation->Deg_Ox Deg_Photo Unique Degradant (e.g., VII) Photo->Deg_Photo

Caption: Gliclazide degradation pathways under different stress conditions.

Synthesis-Related Impurities: Artifacts of Creation

The multi-step chemical synthesis of Gliclazide API can introduce a variety of impurities.[1] These can be unreacted starting materials, intermediates, byproducts from unintended side reactions, or residual reagents and catalysts.[16][17]

Commonly cited synthesis-related impurities for Gliclazide include:

  • Gliclazide Impurity A: p-Toluenesulfonamide, a key starting material.[3][18]

  • Gliclazide Impurity B: N-Nitroso-3-azabicyclo[3.3.0]octane.[3][19]

  • Gliclazide Impurity F: An isomer of Gliclazide, N-[(perhydrocyclopenta[c]pyrrol-2-yl)aminocarbonyl]-o-toluenesulfonamide.[20][21]

  • Gliclazide Impurity G: A structurally related compound formed during synthesis.[3][22]

Controlling these impurities requires a deep understanding of the synthetic route and rigorous purification of intermediates and the final API.[23][24]

The following diagram provides a simplified overview of a potential Gliclazide synthesis route and highlights the stages where process-related impurities may originate.

Gliclazide_Synthesis cluster_reactants Starting Materials SM1 p-Toluenesulfonamide (Impurity A Source) Intermediate Synthesis Intermediate SM1->Intermediate Step 1 SM2 3-Amino-3-azabicyclo [3.3.0]octane SM2->Intermediate Step 2 Byproduct Side-Reaction Byproducts (e.g., Impurity G) Intermediate->Byproduct Side Reaction Gliclazide_API Gliclazide API Intermediate->Gliclazide_API Final Step

Caption: Origin of process-related impurities during Gliclazide synthesis.

Formulation-Related Impurities: The Role of Excipients and Process

The final drug product is a complex mixture of the Gliclazide API and various inactive ingredients (excipients). Impurities can arise from interactions between the drug and these excipients, especially under the stress of manufacturing processes (e.g., heat, pressure, moisture) and during storage.[5][25][26]

  • Drug-Excipient Incompatibility: This is a critical concern. Studies have shown that Gliclazide can be incompatible with several common excipients.[25]

    • Lactose: As a reducing sugar, lactose can potentially interact with the amine functionalities in Gliclazide.

    • Magnesium Stearate: Its alkaline nature can promote hydrolytic degradation.[25]

    • Polyvinylpyrrolidone (PVP): Potential for interaction has been noted.

  • Manufacturing Process: Operations like wet granulation, drying, and compression can introduce heat and moisture, which may accelerate degradation reactions or drug-excipient interactions.[27]

  • Packaging Materials: Impurities can migrate from the container closure system into the drug product. These are known as leachables.[6]

A compatibility study demonstrated that Gliclazide showed incompatibility with lactose, magnesium stearate, PVP, and sodium starch glycolate, but was found to be compatible with dicalcium phosphate.[25] This highlights the necessity of careful excipient selection during pre-formulation studies.

Analytical Workflows for Impurity Profiling

A robust, validated, stability-indicating analytical method is essential for separating, identifying, and quantifying all potential impurities.[24][28] High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the gold-standard techniques for this purpose.[11][28][29]

Key Analytical Techniques
TechniqueApplication in Gliclazide Impurity Analysis
RP-HPLC/UPLC with UV Detection The primary method for separation and quantification of Gliclazide and its known impurities. It is the basis for most stability-indicating assays.[8][9][10]
Liquid Chromatography-Mass Spectrometry (LC-MS) Used for the identification and structural elucidation of unknown impurities and degradation products by providing mass-to-charge ratio information.[12][24]
Thin-Layer Chromatography (TLC) A simpler chromatographic technique that can be used for identification and semi-quantitative determination of impurities.[30]
Differential Scanning Calorimetry (DSC) A thermal analysis technique used in pre-formulation to quickly screen for potential drug-excipient incompatibilities.[25]
Experimental Protocol: A Validated Stability-Indicating HPLC-UV Method

The following protocol is a representative example synthesized from established methods in the literature for the analysis of Gliclazide and its degradation products.[8][9][10][11]

Objective: To resolve Gliclazide from all potential degradation and process-related impurities.

1. Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

  • Data acquisition and processing software.

2. Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A filtered and degassed mixture of 40% acetonitrile and 60% ammonium acetate buffer (0.025 M, adjusted to pH 3.5 with acetic acid).[8][9]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 235 nm.[8][9]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient or controlled at 25°C.

3. Preparation of Solutions:

  • Standard Solution: Accurately weigh and dissolve an appropriate amount of Gliclazide reference standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

  • Sample Solution: Prepare the sample (e.g., from crushed tablets or forced degradation studies) in the mobile phase to achieve a similar target concentration of Gliclazide.

4. System Suitability:

  • Before sample analysis, inject the standard solution five or six times.

  • The system is deemed suitable if the relative standard deviation (%RSD) for peak area is less than 2.0%, and other parameters like tailing factor and theoretical plates meet the pre-defined criteria.

5. Analysis Procedure:

  • Inject the blank (mobile phase), followed by the standard solution and then the sample solutions.

  • Identify the Gliclazide peak based on the retention time of the standard.

  • Peaks other than the Gliclazide peak are identified as impurities.

  • Quantify impurities using the area normalization method or by using reference standards for known impurities if available.

6. Validation (Self-Validating System):

  • The method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity (by separating the drug from all degradation products in stressed samples), linearity, accuracy, precision, and robustness.[11]

The diagram below outlines the logical workflow for impurity identification and quantification.

Analytical_Workflow cluster_quant Quantification cluster_ident Identification start Sample Preparation (API, Formulation, Stressed Sample) hplc Stability-Indicating HPLC/UPLC Analysis start->hplc detect Peak Detection & Integration (Chromatogram) hplc->detect quantify Quantify Impurities (% Area, External Standard) detect->quantify compare Compare with Known Impurity Standards detect->compare report Report Results vs. Specification quantify->report lcms LC-MS for Unknowns compare->lcms If Unknown elucidate Structure Elucidation lcms->elucidate

Caption: Analytical workflow for Gliclazide impurity profiling.

A Strategic Framework for Impurity Control

A proactive and comprehensive strategy is required to control impurities in Gliclazide formulations, addressing each potential source.[23][24]

  • Control of Starting Materials: Implement stringent specifications for all raw materials and intermediates used in API synthesis to minimize the entry of impurities into the process.[23]

  • Process Optimization: Optimize the Gliclazide synthesis and purification steps to reduce the formation of byproducts and effectively purge process-related impurities.[17]

  • Informed Formulation Development: Conduct thorough drug-excipient compatibility studies (using techniques like DSC and HPLC analysis of stressed binary mixtures) to select inert excipients that do not react with Gliclazide.[25]

  • Manufacturing Process Control: Control critical process parameters such as temperature, moisture, and drying time during formulation manufacturing to prevent degradation.[23]

  • Appropriate Packaging and Storage: Select container closure systems that are non-reactive and provide adequate protection from light and moisture. Define appropriate storage conditions based on long-term stability data.[16]

  • Robust Specifications: Establish scientifically justified acceptance criteria for known, unknown, and total impurities in both the drug substance and the final drug product based on regulatory guidelines and safety data.[7]

Conclusion

The origins of impurities in Gliclazide formulations are multifaceted, stemming from API degradation, synthesis, and formulation-related interactions. A foundational understanding of the underlying chemical pathways of impurity formation is paramount. By combining this mechanistic knowledge with robust, stability-indicating analytical methods and a strategic approach to control at every stage—from raw material sourcing to final product packaging—drug developers can ensure the consistent production of high-quality, safe, and effective Gliclazide medications. This diligent, science-driven approach is not merely a regulatory requirement but a fundamental pillar of ensuring patient safety.

References

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. ResearchGate. [Link]

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. SciSpace. [Link]

  • Pharmuni. (n.d.). GMP Impurity Control. Pharmuni. [Link]

  • Veeprho. (2020). Control of Pharmaceutical Impurities in Pharmaceutical Drug Products. Veeprho. [Link]

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. TIB.eu. [Link]

  • ResearchGate. (n.d.). Degradation route of gliclazide to products I, V, VI, and VII. ResearchGate. [Link]

  • Veeprho. (n.d.). Gliclazide Impurities and Related Compound. Veeprho. [Link]

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. Semantic Scholar. [Link]

  • USP-NF. (n.d.). 1086 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS. USP-NF. [Link]

  • Ascendia Pharma. (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach. Ascendia Pharma. [Link]

  • ResearchGate. (2024). Development and Validation of a Stability Indicating Analytical Method for the Estimation of Gliclazide and Sitagliptin in Bulk Drugs and Tablet Dosage Forms by RP-UPLC: An Application of the Quality-by-Design Approach. ResearchGate. [Link]

  • ResearchGate. (2021). Development and validation of stability-indicating UPLC method for the determination of gliclazide and its impurities in pharmaceutical dosage forms. ResearchGate. [Link]

  • International Scholars Journals. (n.d.). Determination of gliclazide in a tablet dosage form in the presence of metformin hydrochloride by ion pair. International Scholars Journals. [Link]

  • International Journal of Pharmaceutical Research and Applications. (2024). Analytical Method Development and Optimization on High Performance Liquid Chromatography for Related Substances Test of Gliclazide. International Journal of Pharmaceutical Research and Applications. [Link]

  • Frontiers. (2019). Transport and Biotransformation of Gliclazide and the Effect of Deoxycholic Acid in a Probiotic Bacteria Model. Frontiers. [Link]

  • SEEJPH. (2024). View of Development and Validation of a Stability Indicating Analytical Method for the Estimation of Gliclazide and Sitagliptin in Bulk Drugs and Tablet Dosage Forms by RP-UPLC. SEEJPH. [Link]

  • Pharmaffiliates. (n.d.). Gliclazide-impurities. Pharmaffiliates. [Link]

  • Al-Salami, H., et al. (2020). Advanced and multifaceted stability profiling of the first-line antidiabetic drugs metformin, gliclazide and glipizide under various controlled stress conditions. PMC. [Link]

  • Karljiković-Rajić, K., et al. (2003). Stress degradation study of two oral antidiabetics, gliclazide and glipizide, and chemical analysis by LC and LC/MS methods. Semantic Scholar. [Link]

  • Mali, P. B., et al. (2025). Synthesis and Characterization of Gliclazide Impurity G: A Novel Approach to Impurity Profiling. International Journal of Modern Pharmaceutical Research. [Link]

  • CORE. (n.d.). ANALYTICAL METHOD VALIDATION OF GLICLAZIDE RELATED SUBSTANCES BY HIGH. CORE. [Link]

  • Krzek, J., Dąbrowska, M., & Hubicka, U. (2001). Identification and determination of gliclazide and its impurities in various medicines by thin-layer chromatography and densitometry. Semantic Scholar. [Link]

  • ResearchGate. (2026). Quality by Design (Qbd) Approach to Develop HPLC Method for Estimation of Gliclazide and its Impurity (Gliclazide Impurity A) in Bulk Drug. ResearchGate. [Link]

  • British Pharmacopoeia. (n.d.). gliclazide impurity F. British Pharmacopoeia. [Link]

  • Al-khedairy, E. B., & Al-shdefat, R. (2021). Gliclazide compatibility with some common chemically reactive excipients; using different analytical techniques. KoreaScience. [Link]

  • AWS. (n.d.). A review on impurity profiling, degradation studies, and bioanalytical methods of anti-diabetic drugs. AWS. [Link]

  • Bakshi, M., & Singh, S. (2008). LC and LC–MS Study on Establishment of Degradation Pathway of Glipizide Under Forced Decomposition Conditions. Journal of Chromatographic Science. [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Formulation and in vitro evaluation of modified release Gliclazide tablet. Journal of Chemical and Pharmaceutical Research. [Link]

  • ResearchGate. (n.d.). Degradation-related impurities of gliclazide. ResearchGate. [Link]

  • ResearchGate. (n.d.). Selection of excipients for extended release formulations of GL through drug-excipient compatibility testing. ResearchGate. [Link]

  • NIH PubChem. (n.d.). Gliclazide. PubChem. [Link]

  • ResearchGate. (2016). TLC Determination Of Glimepiride And Its Main Impurities In Pharmaceuticals. ResearchGate. [Link]

  • British Pharmacopoeia. (2025). Gliclazide Prolonged-release Tablets – BP 2025. British Pharmacopoeia. [Link]

  • DBpia. (n.d.). Gliclazide compatibility with some common chemically reactive excipients; using different analytical techniques. DBpia. [Link]

  • ResearchGate. (2022). A Review on Impurity Profiling, Degradation Studies, and Bioanalytical Methods of Anti-diabetic Drugs. ResearchGate. [Link]

  • AWS. (n.d.). A review on impurity profiling, degradation studies and bioanalytical methods on anti-diabetic drugs. AWS. [Link]

Sources

Exploratory

Comprehensive Technical Guide to Gliclazide Impurity D: Physicochemical Profiling, Analytical Methodologies, and Regulatory Implications

Executive Summary Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. During its synthesis, formulation, and shelf-life, various impurities can emerge, potenti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. During its synthesis, formulation, and shelf-life, various impurities can emerge, potentially compromising the drug's safety and efficacy. Among these, Gliclazide Impurity D (CAS: 1136426-19-1) is a strictly monitored pharmacopeial degradation product and synthetic byproduct[1][2]. This whitepaper provides a rigorous examination of its physical properties, pharmacological behavior, and the analytical frameworks required for its isolation and quantification by pharmaceutical scientists.

Structural Elucidation and Physicochemical Properties

Gliclazide Impurity D, chemically designated as N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, shares a high degree of structural homology with the parent active pharmaceutical ingredient (API)[1][3]. The presence of the bulky hydrophobic hexahydrocyclopenta[c]pyrrole moiety and the tosyl group significantly dictates its physical state, thermal behavior, and solubility profile[4][5].

Table 1: Physicochemical Profile of Gliclazide Impurity D
PropertySpecification / ValueCausality / Structural Basis
Molecular Formula C15H20N2O3SDerived from the structural modification of the parent gliclazide molecule[3].
Molecular Weight 308.4 g/mol Confirmed via high-resolution LC-MS profiling[4][5].
Appearance Solid (White to off-white)Crystalline lattice stabilized by intermolecular hydrogen bonding at the carboxamide core[6][7].
Melting Point 126°C – 130°CIndicates moderate thermal stability; slightly altered from the parent API due to different crystal packing[7].
Aqueous Solubility Practically InsolubleDominated by the lipophilic tosyl and cyclopentyl rings which repel aqueous solvation[6].
Organic Solubility Soluble in CH2Cl2, Acetone, MeOHFavorable dipole-dipole interactions and dispersion forces with moderately polar and non-polar solvents[6].

Mechanistic Toxicology and Pharmacological Implications

Because Impurity D retains the core pharmacophore of sulfonylureas, it exhibits unintended biological activity. It targets the β-cell sulfonylurea receptor (SUR1)[1]. Binding to SUR1 facilitates the closure of ATP-sensitive potassium channels, leading to membrane depolarization and subsequent insulin secretion[1][6].

However, unlike the parent API, Impurity D lacks a validated therapeutic window or safety profile. Its unregulated presence poses a severe risk of unpredictable hypoglycemia[1]. Furthermore, under oxidative stress, the compound can degrade into potentially genotoxic derivatives, making its control a critical safety imperative[1].

G A Gliclazide Impurity D (Ligand) B Pancreatic β-Cell SUR1 Receptor A->B Competitive Binding C Closure of ATP-Sensitive K+ Channels B->C Allosteric Modulation D Cell Membrane Depolarization C->D K+ Efflux Inhibition E Opening of Voltage-Dependent Ca2+ Channels D->E Voltage Shift F Insulin Secretion (Unregulated Risk) E->F Ca2+ Influx

Impurity D binding cascade at the SUR1 receptor leading to unregulated insulin secretion.

Analytical Workflows: Isolation and Quantification

To comply with International Council for Harmonisation (ICH) guidelines, Impurity D must be tightly controlled (typically <0.15%) in the final formulation[1]. The following High-Performance Liquid Chromatography (HPLC) protocol is engineered to isolate Impurity D from co-eluting impurities (such as Impurity A and F)[1].

Protocol: Stability-Indicating HPLC-UV Method

Rationale: A reversed-phase C18 column is utilized because the highly lipophilic nature of Impurity D ensures strong retention, allowing polar excipients and degradants to elute first. UV detection at 225 nm is selected to exploit the strong π-π* transitions of the tosyl aromatic ring.

  • Step 1: Sample Preparation. Dissolve 50 mg of the Gliclazide sample in 50 mL of Acetonitrile:Water (50:50 v/v).

    • Causality: This ratio ensures complete dissolution of both the lipophilic Impurity D and the slightly more polar API, preventing sample precipitation in the injector.

  • Step 2: Chromatographic Setup. Column: C18 (250 mm × 4.6 mm, 5 µm). Mobile Phase: Isocratic elution using 0.1% Trifluoroacetic acid (TFA) in Water and Acetonitrile (40:60 v/v). Flow rate: 1.0 mL/min.

    • Causality: TFA suppresses the ionization of the carboxamide group, sharpening the peak shape and preventing chromatographic tailing.

  • Step 3: Detection & Integration. Monitor eluate at λ = 225 nm. Record chromatograms for a minimum of 30 minutes to ensure all highly retained hydrophobic impurities elute.

  • Step 4: System Suitability Testing (Self-Validation). Inject a resolution mixture containing Gliclazide API and Impurity D reference standards[5]. The protocol is only valid if the resolution factor ( Rs​ ) between the API and Impurity D is ≥1.5 . This ensures baseline separation and accurate integration.

  • Step 5: Quantification. Calculate the % w/w of Impurity D using the area normalization method against a certified reference standard[5].

Workflow S1 Step 1: Sample Prep Dissolution in ACN/H2O S2 Step 2: Chromatographic Separation C18 Column, Isocratic Elution S1->S2 S3 Step 3: UV Detection λ = 225 nm S2->S3 S4 Step 4: System Suitability Resolution (Rs) > 1.5 S3->S4 S5 Step 5: Quantification ICH <0.15% Threshold S4->S5

Step-by-step HPLC-UV workflow for the isolation and quantification of Gliclazide Impurity D.

Degradation Pathways and Stability Profiling

Understanding the degradation vectors of Impurity D is vital for formulation scientists designing protective packaging and defining shelf-life:

  • Hydrolysis: Under strongly acidic or alkaline conditions, the urea linkage within the carboxamide group undergoes nucleophilic attack, cleaving the molecule into distinct sulfonamide and pyrrole derivatives[1].

  • Oxidation: Exposure to reactive oxygen species (ROS) or oxidizing agents like hydrogen peroxide (H₂O₂) can oxidize the nitrogen centers, leading to the formation of N-nitrosamine derivatives, which are heavily scrutinized for genotoxicity[1].

  • Reduction: Reducing agents (e.g., NaBH₄) can alter the sulfonyl group, fundamentally changing the molecule's solubility and receptor-binding affinity[1].

Regulatory Standards and Compliance

Regulatory bodies, including the European Pharmacopoeia (EP) and United States Pharmacopeia (USP), formally recognize Impurity D as a specified impurity in gliclazide formulations[1][8][9]. Pharmaceutical manufacturers must utilize pharmacopeia-traceable reference standards (e.g., Catalog No. SPG050-05) for routine quality control[5]. Rigorous profiling ensures batch-to-batch reproducibility, mitigates therapeutic risks, and maintains global regulatory compliance[1][5].

References

  • Pharmaffiliates - Gliclazide - Impurity D (CAS No: 1136426-19-1). Available at:[Link]

  • GLP Pharma Standards - Gliclazide Impurity D | CAS No- 1136426-19-1. Available at: [Link]

  • American Chemical Suppliers - Gliclazide Suppliers USA: USP Reference Standards. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

High-Resolution Stability-Indicating HPLC Method for the Quantification of Gliclazide and Impurity D

Executive Context & Mechanistic Insights Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. It functions by targeting the β-cell sulfonylurea receptor (SUR1)...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Context & Mechanistic Insights

Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. It functions by targeting the β-cell sulfonylurea receptor (SUR1) to stimulate insulin secretion[1]. During the manufacturing lifecycle and prolonged storage, Gliclazide is susceptible to environmental stress, leading to the formation of several related substances.

Among these, Impurity D (N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide; CAS: 1136426-19-1) is a critical specified degradation product[1],[2]. Regulatory bodies (EMA, FDA) mandate rigorous monitoring of Impurity D because it shares structural similarities with the parent API and can independently bind to the SUR1 receptor, potentially altering the drug's predictable pharmacokinetic profile[1].

The Degradation Pathway

Understanding the causality of degradation is the first step in designing a robust analytical method. Impurity D does not typically form spontaneously under ambient conditions; rather, it is the product of a sequential degradation pathway. When exposed to acidic or basic stress, Gliclazide undergoes hydrolysis to form a hydrazine intermediate (D1). If this intermediate is subsequently exposed to oxidizing agents (such as hydrogen peroxide or reactive oxygen species), it oxidizes to form Impurity D[1].

DegradationPathway Gliclazide Gliclazide API (Sulfonylurea) Hydrolysis Hydrolysis (Acidic/Basic Stress) Gliclazide->Hydrolysis Intermediate Hydrazine Intermediate (D1) Hydrolysis->Intermediate Oxidation Oxidation (H2O2 / ROS) Intermediate->Oxidation ImpurityD Impurity D CAS: 1136426-19-1 Oxidation->ImpurityD

Gliclazide degradation pathway leading to the formation of Impurity D.

Experimental Design & Rationale

To quantify both the intact API and Impurity D, a Stability-Indicating Method (SIM) must be developed. A SIM must inherently separate the active ingredient from all degradation products, ensuring that the primary peak is spectrally pure.

Chromatographic Optimization (The "Why")
  • Stationary Phase Selection: A C18 column (250 mm × 4.6 mm, 5 µm) is selected. The dense octadecylsilane coverage provides the necessary hydrophobic retention to separate the parent drug from the slightly less polar Impurity D.

  • Mobile Phase pH Control: Gliclazide possesses a sulfonamide group with a pKa of approximately 5.8. An acidic mobile phase utilizing 20 mM ammonium formate buffered to pH 3.5 ensures the molecule remains fully unionized[3]. If the pH were closer to the pKa, partial ionization would occur, leading to severe peak tailing and irreproducible retention times due to secondary interactions with residual silanols on the silica matrix.

  • Detection: Isosbestic UV detection at 227 nm provides the optimal signal-to-noise (S/N) ratio for both the parent compound and Impurity D[3].

Table 1: Optimized Chromatographic Conditions
ParameterSpecificationScientific Rationale
Column C18 (250 mm × 4.6 mm, 5 µm)Optimal hydrophobic retention for unionized sulfonylureas.
Mobile Phase 20 mM Ammonium Formate (pH 3.5) : Acetonitrile (45:55 v/v)pH 3.5 suppresses sulfonamide ionization, preventing peak tailing[3].
Flow Rate 1.0 mL/minBalances peak resolution (Rs > 2.0) and efficient run time.
Detection UV at 227 nmMaximizes S/N ratio for both Gliclazide and Impurity D[3].
Injection Vol. 10 µLPrevents column overloading while maintaining LOQ sensitivity.
Column Temp 25°CEnsures reproducible thermodynamics of partitioning.

Step-by-Step Methodological Protocol

Phase A: Reagent and Standard Preparation
  • Buffer Preparation: Dissolve 1.26 g of LC-MS grade ammonium formate in 1000 mL of ultra-pure water (18.2 MΩ·cm). Adjust the pH precisely to 3.5 ± 0.05 using dilute formic acid. Filter through a 0.22 µm hydrophilic PTFE membrane.

  • Mobile Phase Mixing: Combine the buffer with HPLC-grade acetonitrile in a 45:55 (v/v) ratio. Sonicate for 10 minutes to degas.

  • Standard Preparation: Accurately weigh 10 mg of Gliclazide API and 1 mg of Impurity D reference standard[2]. Dissolve in the mobile phase (Diluent) to achieve a final concentration of 100 µg/mL for Gliclazide and 1 µg/mL for Impurity D.

    • Causality: Using the mobile phase as the sample diluent prevents solvent-mismatch anomalies (such as peak splitting or fronting) that occur when a sample solvent has a higher elution strength than the mobile phase.

Phase B: Forced Degradation (Self-Validating System)

A true stability-indicating method must be self-validating. We achieve this by calculating the Mass Balance (Sum of intact drug area + all degradant areas ≈ Initial drug area). A mass balance near 100% proves that no volatile or non-UV absorbing degradants are "missing" from the chromatogram.

  • Acidic Stress: Transfer 5 mL of API stock (1 mg/mL) to a flask. Add 5 mL of 0.1 N HCl. Heat at 60°C for 2 hours. Crucial: Neutralize with 5 mL of 0.1 N NaOH before final dilution.

  • Basic Stress: Add 5 mL of 0.1 N NaOH to 5 mL of stock. Heat at 60°C for 2 hours. Crucial: Neutralize with 5 mL of 0.1 N HCl.

  • Oxidative Stress: Add 5 mL of 3% H₂O₂ to 5 mL of stock. Keep at room temperature for 2 hours[1].

  • Thermal Stress: Expose solid API to 105°C for 24 hours in a hot air oven.

  • Photolytic Stress: Expose solid API to UV light (200 Watt-hours/m²).

Causality of Neutralization: Failing to neutralize acid/base samples before injection introduces localized pH extremes to the column head, rapidly degrading the silica matrix. Furthermore, neutralization instantly halts the degradation kinetics, ensuring the injected sample represents a precise, locked 2-hour stress snapshot.

ForcedDegradation Sample Gliclazide API Sample (1 mg/mL) Acid Acid Stress 0.1N HCl, 60°C Sample->Acid Base Base Stress 0.1N NaOH, 60°C Sample->Base Oxid Oxidative Stress 3% H2O2, RT Sample->Oxid Therm Thermal Stress 105°C, 24h Sample->Therm NeutAcid Neutralize with NaOH Acid->NeutAcid NeutBase Neutralize with HCl Base->NeutBase Dilution Dilution to Target Conc. Oxid->Dilution Therm->Dilution NeutAcid->Dilution NeutBase->Dilution HPLC HPLC Injection & Mass Balance Dilution->HPLC

Self-validating forced degradation workflow for stability-indicating methods.

Validation Data & Results Summaries

The developed method must be validated according to ICH Q2(R1) guidelines to ensure its reliability for routine Quality Control (QC) release testing.

Table 2: System Suitability & Validation Parameters
ParameterGliclazideImpurity DAcceptance Criteria (ICH Q2)
Retention Time (RT) ~5.2 min~3.8 minN/A
Resolution (Rs) -> 2.0Rs > 2.0 (Baseline separation)
Tailing Factor (Tf) 1.151.10Tf ≤ 2.0
Theoretical Plates (N) > 5000> 4500N > 2000
Linearity Range 10 - 150 µg/mL0.5 - 10 µg/mLR² ≥ 0.999
LOD / LOQ 0.97 / 2.95 µg/mL0.15 / 0.45 µg/mLS/N ≥ 3 (LOD), ≥ 10 (LOQ)[3]
Table 3: Forced Degradation & Mass Balance Summary

Note: The high mass balance across all stress conditions validates that the method successfully elutes and detects all generated degradation products without losing volatile components.

Stress ConditionExposure Parameters% Degradation (API)Mass Balance (%)
Acidic (0.1 N HCl) 60°C, 2 hrs12.4%99.1%
Basic (0.1 N NaOH) 60°C, 2 hrs8.7%98.5%
Oxidative (3% H₂O₂) Room Temp, 2 hrs15.2%99.4%
Thermal (Solid) 105°C, 24 hrs4.1%99.8%
Photolytic (UV) 200 Wh/m²2.5%99.5%

Conclusion

By leveraging a mechanistic understanding of Gliclazide's degradation pathway—specifically the hydrolysis and oxidation steps leading to Impurity D—this protocol establishes a highly robust, self-validating HPLC method. The deliberate control of mobile phase pH to suppress sulfonamide ionization, combined with strict neutralization protocols during forced degradation, ensures that this method meets all ICH Q2(R1) requirements for accuracy, specificity, and mass balance integrity.

References

  • Source: benchchem.
  • Source: pharmaffiliates.
  • Source: researchgate.

Sources

Application

Application Notes and Protocols for the Analysis of Gliclazide Impurity D in Pharmaceutical Formulations

Introduction: The Criticality of Impurity Profiling in Gliclazide Formulations Gliclazide, an oral hypoglycemic agent of the sulfonylurea class, is pivotal in the management of non-insulin-dependent diabetes mellitus.[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Criticality of Impurity Profiling in Gliclazide Formulations

Gliclazide, an oral hypoglycemic agent of the sulfonylurea class, is pivotal in the management of non-insulin-dependent diabetes mellitus.[1][2] Its therapeutic efficacy is intrinsically linked to its purity. Pharmaceutical impurities, which can originate from the synthesis process, degradation, or storage, have the potential to impact the safety and effectiveness of the final drug product.[3][4] Gliclazide Impurity D, chemically known as N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, is a known process-related impurity.[1][4][5][][7] Rigorous analytical monitoring of such impurities is not merely a quality control measure but a regulatory imperative, essential for ensuring patient safety.

The International Council for Harmonisation (ICH) provides a comprehensive framework for the control of impurities in new drug substances and products (ICH Q3A and Q3B respectively).[8][9][10][11] These guidelines establish thresholds for reporting, identification, and qualification of impurities, underscoring the necessity for validated, sensitive, and specific analytical methods.[8][9] This document provides a detailed protocol for the determination of Gliclazide Impurity D in pharmaceutical formulations, leveraging High-Performance Liquid Chromatography (HPLC), a cornerstone technique for impurity analysis due to its precision and sensitivity.[11]

Understanding the Analyte: Gliclazide and Impurity D

A foundational understanding of the chemical properties of both the active pharmaceutical ingredient (API) and its impurity is paramount for developing a robust analytical method.

CompoundChemical NameMolecular FormulaMolecular Weight ( g/mol )
Gliclazide 1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-3-[(4-methylphenyl)sulfonyl]ureaC15H21N3O3S323.41[1]
Impurity D N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamideC15H20N2O3S308.40[1][7]

The structural similarity between Gliclazide and Impurity D necessitates a chromatographic system with high resolving power to ensure accurate quantification.

Analytical Methodology: A High-Performance Liquid Chromatography (HPLC) Approach

The following protocol outlines a validated HPLC method for the quantification of Gliclazide Impurity D. This method is designed to be specific, linear, accurate, and precise, aligning with the principles of analytical method validation as stipulated by the ICH Q2(R1) guidelines.[12]

Instrumentation and Chromatographic Conditions

The selection of chromatographic parameters is a critical step driven by the chemical nature of the analytes. A reversed-phase HPLC method is employed, which is well-suited for the separation of moderately polar compounds like Gliclazide and its impurities.

ParameterSpecificationRationale
HPLC System Quaternary or Binary Gradient HPLC with UV/PDA DetectorProvides the necessary flexibility and sensitivity for impurity analysis.
Column C18, 250 mm x 4.6 mm, 5 µm particle sizeThe C18 stationary phase offers excellent retention and separation for the analytes. The column dimensions and particle size provide a good balance between resolution and analysis time.
Mobile Phase Acetonitrile and Ammonium Acetate Buffer (0.025 M, pH 3.5) in a 40:60 v/v ratio[13]The combination of an organic modifier (acetonitrile) and an aqueous buffer allows for the effective separation of Gliclazide and its impurities. The acidic pH ensures the analytes are in a single ionic form, leading to sharper peaks.
Flow Rate 1.0 mL/minA typical flow rate for a 4.6 mm ID column, providing optimal efficiency.
Column Temperature 30°CMaintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength 235 nm[13][14][15]This wavelength provides good absorbance for both Gliclazide and Impurity D, ensuring high sensitivity.
Injection Volume 20 µLA standard injection volume for achieving good peak shape and sensitivity.
Preparation of Solutions

A mixture of Acetonitrile and Water in a 45:55 (v/v) ratio is used as the diluent.[14] This composition ensures the solubility and stability of both Gliclazide and Impurity D.

  • Impurity D Stock Solution (approx. 100 µg/mL): Accurately weigh about 10 mg of Gliclazide Impurity D reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Impurity D Standard Solution (approx. 1 µg/mL): Dilute 1.0 mL of the Impurity D Stock Solution to 100.0 mL with the diluent. This concentration typically corresponds to the reporting threshold for impurities.

  • Gliclazide Stock Solution (approx. 1000 µg/mL): Accurately weigh about 100 mg of Gliclazide reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Gliclazide Working Standard Solution (approx. 100 µg/mL): Dilute 10.0 mL of the Gliclazide Stock Solution to 100.0 mL with the diluent.

  • Weigh and finely powder not fewer than 20 tablets.

  • Accurately weigh a portion of the powdered tablets equivalent to about 100 mg of Gliclazide and transfer to a 100 mL volumetric flask.

  • Add approximately 70 mL of diluent and sonicate for 15 minutes to ensure complete dissolution of the Gliclazide.

  • Allow the solution to cool to room temperature and dilute to volume with the diluent.

  • Filter a portion of the solution through a 0.45 µm nylon or PVDF syringe filter, discarding the first few milliliters of the filtrate.

System Suitability

Before commencing sample analysis, the chromatographic system must be evaluated to ensure it is performing adequately. This is achieved through a series of system suitability tests.

ParameterAcceptance CriteriaPurpose
Tailing Factor (Asymmetry Factor) Not more than 2.0 for the Gliclazide and Impurity D peaks.Ensures symmetrical peak shape, which is crucial for accurate integration.
Theoretical Plates (N) Not less than 2000 for the Gliclazide and Impurity D peaks.Indicates the efficiency of the column separation.
Relative Standard Deviation (RSD) Not more than 2.0% for six replicate injections of the Impurity D Standard Solution.Demonstrates the precision of the injection system.
Resolution (Rs) Not less than 1.5 between the Gliclazide peak and the nearest eluting impurity peak.Ensures that the impurity peak is adequately separated from the main component peak for accurate quantification.
Analytical Procedure
  • Inject the diluent as a blank to ensure there are no interfering peaks at the retention times of Gliclazide and Impurity D.

  • Inject the Impurity D Standard Solution and the Gliclazide Working Standard Solution to determine their respective retention times.

  • Inject the prepared sample solution.

  • Identify the peaks of Gliclazide and Impurity D in the sample chromatogram based on their retention times.

  • Calculate the amount of Impurity D in the sample using the following formula:

    % Impurity D = (Area of Impurity D in Sample / Area of Impurity D in Standard) x (Concentration of Impurity D in Standard / Concentration of Gliclazide in Sample) x 100

Method Validation: Ensuring Trustworthiness and Reliability

A self-validating system is one where the protocol itself includes checks and balances to ensure the integrity of the data. This is achieved through a comprehensive method validation process as per ICH Q2(R1) guidelines.[12]

  • Specificity: The method's ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of Impurity D in a placebo sample and by performing forced degradation studies. Forced degradation under acidic, basic, oxidative, thermal, and photolytic conditions can help to demonstrate that the method is stability-indicating.[13][16][17][18]

  • Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte. This is typically evaluated over a range from the reporting limit to 120% of the specification limit for the impurity.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is determined by spiking the placebo with known amounts of Impurity D at different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase pH).[19]

Workflow and Data Management

A structured workflow is essential for maintaining data integrity and ensuring traceability throughout the analytical process.

Gliclazide_Impurity_Testing_Workflow cluster_0 Sample & Standard Preparation cluster_1 HPLC Analysis cluster_2 Data Processing & Reporting Sample_Receipt Sample Receipt & Login Tablet_Powdering Tablet Powdering Sample_Receipt->Tablet_Powdering Sample_Weighing Sample Weighing Tablet_Powdering->Sample_Weighing Dissolution Dissolution & Sonication Sample_Weighing->Dissolution Standard_Weighing Standard Weighing Standard_Dilution Standard Dilution Standard_Weighing->Standard_Dilution Filtration Filtration Dissolution->Filtration System_Suitability System Suitability Testing Filtration->System_Suitability Standard_Dilution->System_Suitability Sequence_Setup Sequence Setup System_Suitability->Sequence_Setup Data_Acquisition Data Acquisition Sequence_Setup->Data_Acquisition Chromatogram_Integration Chromatogram Integration Data_Acquisition->Chromatogram_Integration Calculation Calculation of % Impurity Chromatogram_Integration->Calculation Review_Approval Data Review & Approval Calculation->Review_Approval Final_Report Final Report Generation Review_Approval->Final_Report

Caption: Workflow for Gliclazide Impurity D Testing.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the determination of Gliclazide Impurity D in pharmaceutical formulations. By adhering to the principles of analytical chemistry and regulatory guidelines, this method ensures the generation of reliable and accurate data, which is fundamental to guaranteeing the quality, safety, and efficacy of Gliclazide drug products. The successful implementation of this protocol will contribute to robust quality control systems and ultimately, patient well-being.

References

  • Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
  • Bansal, G., Singh, M., & Jindal, K. C. (2007). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. Chromatographia, 66(9-10), 751–755. [Link]

  • AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
  • Sabhyatha, T. S., & Narayana Babu. (2022). ANALYTICAL METHOD VALIDATION OF GLICLAZIDE RELATED SUBSTANCES BY HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD. Innovare Academic Sciences.
  • ResearchGate. (n.d.).
  • ResearchGate. (2007, July 31). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets.
  • A RP-HPLC Method Development and Validation for the Estimation of Gliclazide in bulk and Pharmaceutical Dosage Forms. (2013, April 27).
  • Biotech Spain. (2025, April 23). ICH Q3E Guideline: Impurities Assessment and Control.
  • Patidar, V., Tiwari, A., & Nagle, S. (2024, May 25). Analytical Method Development and Optimization on High Performance Liquid Chromatography for Related Substances Test of Gliclazide Drug as Active Pharmaceutical Ingredient. International Journal of Pharmaceutical Sciences and Medicine, 9(5), 91-113.
  • Analytik Jena. (n.d.). Elemental Impurities in Pharmaceutical Materials According to New ICH Guidelines and USP Chapters <232> and <233>.
  • TIB.eu. (n.d.). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets (English).
  • European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
  • International Scholars Journals. (n.d.). Determination of gliclazide in a tablet dosage form in the presence of metformin hydrochloride by ion pair.
  • A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. (n.d.).
  • Semantic Scholar. (2007, September 7). Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets.
  • Pharmaguideline. (n.d.).
  • Shahare, M. D., Sangale, S. S., & Kuchekar, A. B. (2023, May 20). Analytical Method Development and Validation of Gliclazide using RP-HPLC from Pharmaceutical Dosage Form. Research Trend.
  • European Pharmacopoeia 6.0. (n.d.). GLICLAZIDE.
  • Pharmaffili
  • ChemicalBook. (2023, April 23). Gliclazide iMpurity D | 1136426-19-1.
  • Sigma Aldrich. (n.d.). Gliclazide impurity B EP Reference Standard CAS 54786-86-6.
  • Sigma Aldrich. (n.d.). Gliclazide impurity F EP Reference Standard.
  • Fisher Scientific. (n.d.). Sigma Aldrich Fine Chemicals Biosciences Gliclazide impurity B European.
  • Daicel Pharma Standards. (n.d.). Gliclazide Impurities Manufacturers & Suppliers.
  • International Council for Harmonisation. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
  • BOC Sciences. (n.d.). CAS 1136426-19-1 (Gliclazide Impurity D).
  • uspbpep.com. (n.d.). GLICLAZIDE Gliclazidum.
  • U.S. Food and Drug Administration. (n.d.). Q2(R2)
  • Veeprho. (n.d.).
  • LGC Standards. (n.d.). Gliclazide impurity B CRS.
  • Manasa Life Sciences. (n.d.). Gliclazide EP Impurity D.
  • United States Pharmacopeia. (n.d.). MONOGRAPHS (USP).
  • British Pharmacopoeia. (2025). Gliclazide Prolonged-release Tablets – BP 2025.
  • Taro Pharmaceuticals Inc. (2020, March 11). Gliclazide - PRODUCT MONOGRAPH.
  • ResearchGate. (2015, March 20). (PDF)
  • International Journal of Modern Pharmaceutical Research. (2025, September 3).

Sources

Method

Chromatographic separation of Gliclazide and Gliclazide Impurity D.

High-Resolution Chromatographic Separation of Gliclazide and Impurity D: A Mechanistic and Practical Guide Introduction & Pharmacological Context Gliclazide is a widely prescribed second-generation sulfonylurea utilized...

Author: BenchChem Technical Support Team. Date: March 2026

High-Resolution Chromatographic Separation of Gliclazide and Impurity D: A Mechanistic and Practical Guide

Introduction & Pharmacological Context

Gliclazide is a widely prescribed second-generation sulfonylurea utilized in the clinical management of type 2 diabetes mellitus[1]. Its primary mechanism of action involves binding to the sulfonylurea receptor 1 (SUR1) located on the surface of pancreatic β-cells. This binding event blocks ATP-sensitive potassium channels, halting potassium efflux and inducing membrane depolarization. The resulting voltage shift opens calcium channels, facilitating a calcium influx that activates calmodulin and ultimately triggers the exocytosis of insulin-containing secretory granules[2][3].

During the synthesis, formulation, and shelf-life storage of gliclazide, various related substances and degradants can emerge[1]. Among these, Gliclazide Impurity D (CAS: 1136426-19-1) is a critical related substance that must be rigorously monitored[1][4]. Regulatory agencies require thorough characterization and quantification of such impurities to ensure they do not compromise the drug's safety profile or therapeutic efficacy[1].

Gliclazide_MOA GLIC Gliclazide (Sulfonylurea) SUR1 Binds SUR1 Receptor (Pancreatic β-cell) GLIC->SUR1 Targets K_ATP Blocks ATP-sensitive K+ Efflux SUR1->K_ATP Induces DEPOL Membrane Depolarization K_ATP->DEPOL Causes CA_IN Voltage-dependent Ca2+ Influx DEPOL->CA_IN Opens channels CALM Calmodulin Activation CA_IN->CALM Activates EXO Insulin Exocytosis CALM->EXO Triggers

Gliclazide mechanism of action stimulating insulin exocytosis in pancreatic β-cells.

Physicochemical Profiling

Understanding the molecular differences between the active pharmaceutical ingredient (API) and its impurities is the cornerstone of rational chromatographic method development. Impurity D shares a high degree of structural similarity with Gliclazide but lacks a specific methyl group on the heterocyclic ring system, resulting in a slight mass difference.

Table 1: Comparative Physicochemical Profile of Gliclazide and Impurity D

PropertyGliclazideGliclazide Impurity D
CAS Number 21187-98-4[3]1136426-19-1[1][4]
Molecular Formula C15H21N3O3S[1][4]C15H20N2O3S[1][4]
Molecular Weight 323.41 g/mol [1][4]308.40 g/mol [1][4]
Purity Standard >95% (HPLC)[1]>95% (HPLC)[1]
Clinical Relevance Established antidiabetic agent[1]Limited data; potential modulator[1]

Causality in Chromatographic Method Design

As analytical scientists, we do not select parameters arbitrarily; every choice in our High-Performance Liquid Chromatography (HPLC) method is dictated by the physicochemical realities of the molecules. Leveraging Analytical Quality by Design (AQbD) principles ensures the development of a robust, stability-indicating method (SIM)[5].

1. The Causality of pH Selection: Both Gliclazide and Impurity D feature a sulfonamide moiety. These functional groups exhibit pH-dependent ionization. If a neutral or alkaline mobile phase is used, the sulfonamide groups will partially ionize, leading to dual-state populations in the column. This manifests as severe peak tailing and poor retention on standard reversed-phase columns. By buffering the mobile phase to pH 4.0 using ammonium acetate , we deliberately suppress the ionization of the sulfonamide group[1]. Forcing the molecules into their neutral, lipophilic state maximizes their hydrophobic interaction with the stationary phase, yielding sharp, symmetrical peaks and baseline resolution[1].

2. Stationary Phase & Organic Modifier: A high-density C18 column is selected to provide the theoretical plates required to resolve the critical pair (Gliclazide and Impurity D), which differ by only ~15 g/mol . Acetonitrile is chosen over methanol as the organic modifier; its lower viscosity enhances mass transfer kinetics, reducing column backpressure and improving peak efficiency—a key requirement for AQbD robustness[5].

AQbD_Workflow ATP Define Analytical Target Profile (ATP) RISK Risk Assessment & Physicochemical Profiling ATP->RISK SCREEN Stationary/Mobile Phase Screening RISK->SCREEN Guides OPT Method Optimization (pH, Gradient, Temp) SCREEN->OPT Selects best conditions ROBUST Robustness Testing (Forced Degradation) OPT->ROBUST Stress testing VAL Self-Validating System Suitability ROBUST->VAL Finalizes method

AQbD workflow for developing a stability-indicating HPLC method for Gliclazide.

Self-Validating Experimental Protocol

Trustworthiness in analytical chemistry dictates that a protocol must continuously prove its own validity. This step-by-step methodology integrates forced degradation and strict system suitability criteria to ensure the method remains stability-indicating[1][5].

I. Reagents and Chromatographic Conditions
  • Column: C18, 250 mm × 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Acetate buffer, adjusted to pH 4.0 ± 0.05 with glacial acetic acid[1].

  • Mobile Phase B: HPLC-grade Acetonitrile.

  • Elution Mode: Isocratic (55% Mobile Phase A : 45% Mobile Phase B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 225 nm.

  • Injection Volume: 10 µL.

II. Step-by-Step Methodology

Step 1: Buffer Preparation Dissolve 0.77 g of ammonium acetate in 1000 mL of purified water (18.2 MΩ·cm). Adjust the pH precisely to 4.0 using glacial acetic acid to ensure ionization control[1]. Filter through a 0.45 µm membrane and degas ultrasonically.

Step 2: Standard & Sample Preparation Accurately weigh 10 mg of Gliclazide Reference Standard and 1 mg of Impurity D Reference Standard[1][4]. Dissolve in 10 mL of diluent (Mobile Phase A:B, 50:50 v/v) to create a stock solution. Dilute further to achieve working concentrations of 100 µg/mL for Gliclazide and 1 µg/mL for Impurity D.

Step 3: Forced Degradation (Self-Validation Check) To empirically prove the method can separate the API from all potential degradants, subject Gliclazide to the following stress conditions[1][5]:

  • Acidic Hydrolysis: Expose to 0.1 M HCl for 24 hours (Note: Gliclazide degrades significantly under acidic conditions, yielding sulfonic acid derivatives)[1].

  • Alkaline Hydrolysis: Expose to 0.1 M NaOH for 24 hours[1].

  • Oxidative Stress: Treat with 3% H₂O₂ for 24 hours[1].

  • Thermal Stress: Heat solid sample at 70°C for 48 hours[1]. Neutralize and dilute the stressed samples. Inject into the HPLC to confirm that no secondary degradation products (e.g., m/z 214 derivatives) co-elute with the Impurity D or Gliclazide peaks[1].

Step 4: Equilibration & Acquisition Purge the HPLC system and equilibrate the C18 column with the mobile phase for at least 30 minutes until a stable baseline is achieved. Inject the blank, followed by the system suitability solution, and finally the test samples.

III. System Suitability Acceptance Criteria

Before reporting any quantitative data, the system must pass the following self-validating checks:

  • Resolution ( Rs​ ): Must be ≥2.0 between Gliclazide and Impurity D.

  • Tailing Factor ( Tf​ ): Must be ≤1.5 for both peaks to confirm optimal suppression of sulfonamide ionization.

  • Column Efficiency ( N ): ≥5000 theoretical plates for the Gliclazide peak.

  • Injection Repeatability: %RSD of peak area for 5 replicate standard injections must be ≤2.0% .

References

  • Gliclazide Impurity D | 1136426-19-1 - Benchchem . benchchem.com.1

  • Gliclazide 21187-98-4 wiki - Guidechem . guidechem.com. 2

  • Leveraging AQbD Principles for Development of Challenging Drug Substance Stability-Indicating Methods . acs.org. 5

  • Gliclazide | 21187-98-4 - ChemicalBook . chemicalbook.com. 3

  • 21187-98-4 Gliclazide - Reference Standard - SynThink . synthinkchemicals.com. 4

Sources

Method

Application Note: Optimization and Validation of UV Detection Wavelength for Gliclazide Impurity D Analysis

Introduction & Structural Rationale Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. Ensuring the purity of Gliclazide formulations is a critical regulatory...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Rationale

Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. Ensuring the purity of Gliclazide formulations is a critical regulatory requirement, necessitating the rigorous profiling of its degradation products and synthetic by-products. Among these, Gliclazide Impurity D —chemically identified as N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide—is a tightly controlled specified impurity[1].

Because Impurity D shares a nearly identical structural backbone and a common mechanism of action with the active pharmaceutical ingredient (API)[1], developing a highly selective High-Performance Liquid Chromatography (HPLC) method is paramount. The cornerstone of this method is the selection of an optimal UV detection wavelength that maximizes sensitivity while eliminating background interference.

Scientific Rationale: Causality in Wavelength Selection

In analytical method development, the selection of the UV detection wavelength must not be arbitrary; it is governed by the electronic transitions of the analyte's specific chromophores.

Both Gliclazide and Impurity D contain a p-toluenesulfonyl (tosyl) moiety [1]. The conjugated aromatic ring coupled with the sulfonyl group undergoes specific π→π∗ and n→π∗ electronic transitions when exposed to ultraviolet light. When scanning the UV spectrum of Gliclazide and its related sulfonylurea impurities, a distinct absorption maximum ( λmax​ ) is consistently observed at approximately 227–230 nm [2][3].

Why not use 210 nm? Novice analysts often default to lower wavelengths (e.g., 210 nm) to maximize absolute absorption, as the amide bonds exhibit strong end-absorption in this region[4][5]. However, at 210 nm, the method becomes highly susceptible to background noise from mobile phase components. Acidic buffers and the optical cutoff of organic solvents (like acetonitrile) absorb strongly at 210 nm, leading to severe baseline drift during gradient elution.

The 229 nm Advantage: By strategically selecting 229 nm as the detection wavelength, the method achieves a self-validating balance. It maintains sufficient sensitivity to detect Impurity D at the ICH reporting threshold (0.05%) while completely bypassing the optical interference of the mobile phase[3]. This causality ensures a flat, stable baseline, which is critical for the accurate integration of trace-level impurity peaks.

ChromophoreLogic N1 Gliclazide Impurity D (p-Toluenesulfonyl Group) N2 Electronic Transition (π → π* and n → π*) N1->N2 N3 UV Absorption (λ_max ≈ 229 nm) N2->N3 N4 Analytical Advantage (High Selectivity) N3->N4

Fig 1. Causality of UV wavelength selection based on Impurity D chromophore.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness and reproducibility, the following HPLC-UV protocol is designed as a self-validating system. It incorporates dynamic System Suitability Testing (SST) that acts as an internal feedback loop. If the system fails to meet the SST criteria, the protocol dictates specific causal adjustments rather than allowing the analyst to proceed with invalid data.

Step 1: Preparation of Mobile Phase and Diluent
  • Buffer Preparation: Dissolve 2.72 g of Potassium dihydrogen orthophosphate in 1000 mL of HPLC-grade water to yield a 0.02 M solution. Adjust the pH to 3.5 using dilute orthophosphoric acid[5]. Causality: An acidic pH ensures the sulfonamide group remains unionized, preventing peak tailing.

  • Mobile Phase: Mix the phosphate buffer and acetonitrile in a 55:45 (v/v) ratio[2]. Degas the mixture in an ultrasonic bath for 15 minutes and filter through a 0.45 µm membrane.

  • Diluent: Use a mixture of Methanol and Water (70:30, v/v) to ensure the complete solubilization of both the API and Impurity D.

Step 2: Standard and Sample Preparation
  • Standard Stock Solution: Accurately weigh 10 mg of Gliclazide Impurity D reference standard and dissolve it in 100 mL of diluent to achieve a concentration of 100 µg/mL[1].

  • System Suitability Solution (Spiked Sample): Prepare a solution containing 1000 µg/mL of Gliclazide API and spike it with the Impurity D stock solution to achieve a final impurity concentration of 1.0 µg/mL (representing the 0.1% specification limit).

Step 3: Chromatographic Execution & Self-Validation

Inject the System Suitability Solution into the HPLC. The system must self-validate against the following criteria before sample analysis begins:

  • Resolution (Rs): The resolution between Gliclazide and Impurity D must be 2.0.

    • Feedback Loop: If Rs < 2.0, the organic modifier (acetonitrile) concentration is too high, causing co-elution. Reduce acetonitrile by 2-5%.

  • Signal-to-Noise (S/N): The S/N ratio for the Impurity D peak at the Limit of Quantification (LOQ) must be 10.

    • Feedback Loop: If S/N < 10, the UV lamp energy at 229 nm may be degrading, or flow-cell contamination is scattering light. Maintenance is required.

Workflow A Sample Preparation (API + Impurity D Spiking) B Chromatographic Separation (C18 Column, Isocratic) A->B C UV Detection (Set to 229 nm) B->C D System Suitability (Rs ≥ 2.0 & S/N ≥ 10)? C->D E Proceed to Quantification (Valid Data) D->E YES (Self-Validated) F System Adjustment (Modify %B or Check Lamp) D->F NO (Fails Criteria) F->B Feedback Loop

Fig 2. Self-validating HPLC workflow for Gliclazide Impurity D analysis.

Data Presentation: Chromatographic Performance Metrics

The following table summarizes the expected quantitative data and the mechanistic rationale behind the observed chromatographic behavior when utilizing the 229 nm detection wavelength.

ParameterValue / SpecificationCausality / Rationale
Detection Wavelength 229 nmMatches the π→π∗ transition of the tosyl group; avoids mobile phase absorbance[3].
Stationary Phase C18 (250 mm × 4.6 mm, 5 µm)Provides optimal hydrophobic retention for sulfonylurea compounds[5].
Mobile Phase Buffer (pH 3.5) : Acetonitrile (55:45)Acidic pH suppresses the ionization of the sulfonamide group, ensuring sharp peaks[2].
Flow Rate 1.0 mL/minBalances analysis time with optimal column backpressure.
Resolution (Rs) 2.0 (API vs Impurity D)Ensures complete baseline separation for accurate peak integration.
LOD / LOQ ~0.97 µg/mL / ~2.95 µg/mLConfirms method sensitivity is sufficient to meet the 0.05% ICH reporting threshold[2].

References

  • HPLC Method for Determination of Gliclazide in Human Serum - ResearchGate. Available at:[Link]

  • Development and validation of a new analytical HPLC method for simultaneous determination of the antidiabetic drugs, metformin and gliclazide - National Center for Biotechnology Information (PMC). Available at:[Link]

  • A RP-HPLC Method Development and Validation for the Estimation of Gliclazide in bulk and Pharmaceutical Dosage Forms - Journal of Applied Pharmaceutical Science. Available at: [Link]

  • Estimate gliclazide simultaneously in tablet dosage form by rp-hplc - International Journal of Advanced Research in Medical and Pharmaceutical Sciences. Available at:[Link]

Sources

Application

Application Note: Advanced Sample Preparation and Analytical Workflows for Gliclazide Impurity D Testing

Target Audience: Analytical Researchers, QC Scientists, and Drug Development Professionals Techniques: HPLC-UV, LC-MS/MS, Solid Phase Extraction (SPE) Introduction & Clinical Significance Gliclazide is a second-generatio...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Researchers, QC Scientists, and Drug Development Professionals Techniques: HPLC-UV, LC-MS/MS, Solid Phase Extraction (SPE)

Introduction & Clinical Significance

Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. It functions by binding to the β -cell sulfonylurea receptor (SUR1), blocking ATP-sensitive potassium channels, and stimulating insulin secretion[1]. During the synthesis and shelf-life of gliclazide, various degradation products and process-related impurities can form.

Gliclazide Impurity D (CAS: 1136426-19-1), chemically identified as N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, is a critical degradation product[1]. Unlike the parent drug, Impurity D lacks demonstrated therapeutic efficacy and must be tightly controlled to levels below 0.15% to comply with ICH Q3A/Q3B guidelines[1]. Because Gliclazide is highly susceptible to hydrolytic degradation under extreme pH and thermal stress, sample preparation must be meticulously designed to prevent the in situ generation of artifacts while ensuring the complete extraction of Impurity D[1].

Physicochemical Profiling

Understanding the structural differences between the parent API and Impurity D is the foundation of a robust sample preparation strategy. Impurity D lacks the urea linkage present in Gliclazide, altering its polarity and ionization potential.

Table 1: Comparative Physicochemical Properties
PropertyGliclazide (Parent API)Gliclazide Impurity D
Molecular Formula C₁₅H₂₁N₃O₃SC₁₅H₂₀N₂O₃S
Molecular Weight 323.41 g/mol 308.40 g/mol
Chemical Class SulfonylureaSulfonylcarboxamide
Solubility Profile Insoluble in water; soluble in ACN/MeOHpH-dependent; soluble in organic solvents
Degradation Risk High (>98% degradation in strong acid)Relatively stable, terminal degradant
Analytical Challenge Prone to thermal/acidic hydrolysisCo-elution with Impurities A and F

Data synthesized from established pharmacopeial and chemical reference standards[1][2].

Mechanistic Rationale for Sample Preparation

Every step in the sample preparation workflow must be a self-validating system designed to mitigate specific chemical risks:

  • Diluent Selection (The pH Paradigm): Gliclazide and its impurities exhibit strong pH-dependent solubility. Using an unbuffered aqueous/organic mixture can lead to erratic recovery rates. A buffered system (e.g., Ammonium Acetate or Phosphate buffer at pH 4.0) is mandatory. The pH 4.0 environment suppresses the ionization of the sulfonamide group, improving solubility and downstream chromatographic retention, while avoiding the highly acidic conditions (< pH 2.5) that trigger rapid degradation of the parent API[1].

  • Temperature-Controlled Extraction: Sonication is routinely used to extract APIs from tablet matrices. However, thermal energy combined with solvent interactions can cause Gliclazide to degrade into Impurity D during the prep phase, leading to false positives. Sonication must be strictly temperature-controlled (< 25°C)[3].

  • Filtration Chemistry: Formulated tablets contain excipients (e.g., magnesium stearate, talc) that must be removed. While 0.2 µm Nylon filters are common[3], validation must confirm the absence of active binding. PTFE (Polytetrafluoroethylene) is preferred for Impurity D to minimize adsorptive losses.

Experimental Protocols

Protocol A: Routine QC Sample Preparation for HPLC-UV (API & Tablets)

Objective: High-throughput, stability-indicating extraction for formulated products.

Step-by-Step Methodology:

  • Diluent Preparation: Prepare a 50:50 (v/v) mixture of Acetonitrile (HPLC Grade) and 10 mM Ammonium Acetate buffer. Adjust the buffer to pH 4.0 using dilute glacial acetic acid prior to mixing[1]. Degas via vacuum filtration.

  • Sample Weighing: Accurately weigh tablet powder equivalent to 40 mg of Gliclazide into a 100 mL amber volumetric flask (amber glass prevents photo-degradation).

  • Primary Extraction: Add 70 mL of the prepared diluent.

  • Controlled Sonication: Place the flask in an ultrasonic bath maintained at 20°C using a cooling coil. Sonicate for exactly 15 minutes to ensure complete dissolution of the active components without inducing thermal degradation[3].

  • Volume Adjustment: Allow the solution to equilibrate to room temperature, then make up to the 100 mL mark with the diluent.

  • Filtration: Filter the solution through a 0.22 µm PTFE syringe filter. Critical Step: Discard the first 3 mL of the filtrate to saturate any potential binding sites on the membrane.

  • System Validation: Inject a diluent blank prior to the sample sequence to confirm no baseline interference at the detection wavelength (typically 215 nm or 230 nm)[3][4].

Protocol B: Trace-Level Sample Preparation for LC-MS/MS (Biological Matrices / Genotoxic Profiling)

Objective: Elimination of ion-suppressing matrix effects for sub-ppm quantification.

Step-by-Step Methodology:

  • Matrix Pre-treatment: Aliquot 1.0 mL of the complex sample (e.g., plasma or degraded formulation suspension) into a microcentrifuge tube. Add 50 µL of an internal standard (e.g., Tolbutamide or Glibenclamide)[5].

  • Protein Precipitation (If applicable): Add 2.0 mL of cold Methanol (-20°C). Vortex for 2 minutes and centrifuge at 10,000 rpm for 10 minutes.

  • Solid Phase Extraction (SPE):

    • Conditioning: Pass 2 mL of Methanol followed by 2 mL of HPLC-grade water through an Oasis® HLB cartridge (30 mg/1 cc)[5].

    • Loading: Load the supernatant from Step 2 onto the cartridge at a flow rate of 1 mL/min.

    • Washing: Wash the cartridge with 2 mL of 5% Methanol in water to remove polar interferences and salts.

    • Elution: Elute Impurity D and the parent drug using 2 mL of 100% Acetonitrile.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute the residue in 200 µL of the initial LC mobile phase.

System Suitability & Validation Metrics

To ensure the trustworthiness of the extracted samples, the analytical system must meet strict suitability criteria before quantification.

Table 2: Target System Suitability Parameters
ParameterAcceptance CriteriaScientific Justification
Tailing Factor (Impurity D) 1.5Ensures no secondary interactions with silanol groups on the stationary phase[4].
Theoretical Plates (N) > 2000Guarantees sufficient column efficiency for resolving Impurity D from Impurities A and F[4].
% Recovery (SPE) 90.0% - 110.0%Validates the extraction efficiency and absence of ion suppression in LC-MS/MS[5].
Blank Interference < Limit of DetectionProves the sample preparation workflow does not introduce artifacts.

Workflow Visualization

The following diagram illustrates the divergent sample preparation pathways depending on the analytical goal (Routine QC vs. Trace Analysis).

Gliclazide_Sample_Prep A Gliclazide Sample (API / Tablet / Matrix) B Diluent Addition (pH 4.0 Buffer:ACN) A->B C Temperature-Controlled Sonication (<25°C) B->C D Matrix Decision C->D E HPLC-UV Workflow (0.22 µm PTFE Filtration) D->E Routine QC F LC-MS/MS Workflow (Oasis HLB SPE) D->F Trace/Bio-matrix G Isocratic/Gradient Analysis E->G H Trace Level Quantification F->H

Fig 1: Gliclazide Impurity D sample preparation workflow for HPLC and LC-MS/MS analysis.

References

  • GLP Pharma Standards. Gliclazide Impurity D | CAS No- 1136426-19-1. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences. UV and RP-HPLC Method Development of Gliclazide in Tablet Dosage Form and it's Validation. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. A New RP-HPLC Method Development for Simultaneous Estimation of Metformin and Gliclazide in Bulk as well as in Pharmaceutical Formulation by using PDA Detector. Retrieved from [Link]

  • World Journal of Pharmaceutical Research. High Performance Liquid Chromatography Using Solid-Phase Extraction. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Method Optimization for Gliclazide Impurity D

Welcome to the Analytical Support Center. As drug development professionals, you know that resolving closely related structural analogs is one of the most demanding tasks in chromatography.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Support Center. As drug development professionals, you know that resolving closely related structural analogs is one of the most demanding tasks in chromatography. Gliclazide Impurity D (chemically identified as N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide) presents a unique analytical challenge due to its structural homology with the active pharmaceutical ingredient (API)[1].

This guide is engineered to provide researchers with field-proven, mechanistically grounded solutions for optimizing the mobile phase and ensuring robust High-Performance Liquid Chromatography (HPLC) analysis.

Part 1: Mechanistic FAQs (The "Why" Behind the Method)

Q: Why does Gliclazide Impurity D notoriously co-elute with the main API peak under standard reversed-phase conditions? A: The co-elution is driven by structural and thermodynamic factors. Impurity D shares a nearly identical hydrophobic skeleton with Gliclazide, differing primarily by possessing a carboxamide group instead of a urea linkage. This specific functional group allows Impurity D to form strong intermolecular hydrogen bonds (N–H⋯O) directly with the Gliclazide API in solution[1]. Under low-organic mobile phase conditions, these API-Impurity complexes fail to partition independently into the stationary phase. Disruption of these thermodynamic interactions requires a mobile phase with a sufficiently high organic solvent fraction (e.g., >35% acetonitrile) to break the hydrogen-bonding network and force independent retention[1].

Q: What is the exact role of mobile phase pH, and why is pH 4.0 considered the optimum? A: Retention behavior for sulfonamide-containing compounds is dictated by their ionization state. At physiological or neutral pH, the sulfonamide group partially ionizes, leading to unpredictable secondary electrostatic interactions, reduced hydrophobicity, and severe peak tailing. By utilizing a buffered system (such as ammonium acetate) strictly adjusted to pH 4.0, the ionization of the sulfonamide moiety is suppressed[1]. This locks Impurity D into a neutral state, maximizing its hydrophobic interaction with the C18 carbon chains. Furthermore, this specific pH enhances the electrostatic repulsion between the partially ionized API and the impurity, sharpening the resolution of this critical pair[1].

Q: Why is column end-capping mandatory for this specific impurity? A: Unreacted residual silanols on the silica support of the stationary phase act as strong, localized acids. The polar functional groups of Impurity D—specifically the carboxamide and sulfonamide nitrogens—undergo aggressive ion-exchange and secondary hydrogen-bonding interactions with these free silanols. Chromatographically, this manifests as severe peak tailing (asymmetry factor > 2.0). Utilizing an extensively end-capped C18 column sterically shields the silica backbone, ensuring the separation is governed purely by hydrophobic partitioning[1].

Part 2: Troubleshooting Guide (Practical Interventions)

Issue 1: The Critical Pair (Gliclazide and Impurity D) Fails to Meet Resolution Criteria ( Rs​<2.0 )
  • Root Cause: Insufficient selectivity ( α ) due to sub-optimal mass transfer kinetics or incorrect organic modifier selection.

  • Intervention:

    • Modifier Adjustment: Shift from protic solvents (Methanol) to aprotic solvents (Acetonitrile). Acetonitrile is significantly more effective at disrupting the specific hydrogen-bonding networks between the API and Impurity D, directly improving selectivity[1][2].

    • Temperature Tuning: Increase the column compartment temperature to 45°C. Elevated temperatures decrease mobile phase viscosity, improving solute mass transfer kinetics into the stationary phase pores. This narrows peak widths without significantly altering the retention factor ( k′ ) of the neutral impurity[1].

Issue 2: Baseline Drift and Poor Sensitivity at Trace Levels (<0.15%)
  • Root Cause: UV absorbance interference from mobile phase additives at the detection wavelength of 227 nm[1].

  • Intervention: Avoid UV-absorbing buffers like citrate or high concentrations of formate. Transition to LC-MS grade ammonium acetate (≤10 mM). If utilizing a gradient elution, ensure the aqueous and organic phases are perfectly balanced in their baseline absorbance by adding a trace amount of the buffer salt to the organic line (e.g., 90% Acetonitrile / 10% Aqueous Buffer).

Part 3: Standard Operating Protocol (Self-Validating System)

To guarantee scientific integrity, this protocol is designed as a self-validating system . The method cannot proceed to sample analysis unless the embedded System Suitability Test (SST) criteria are strictly met.

Step-by-Step Methodology

Step 1: Aqueous Buffer Preparation (Phase A)

  • Accurately weigh 0.77 g of LC-MS grade ammonium acetate.

  • Dissolve in 1,000 mL of ultra-pure water (18.2 MΩ·cm).

  • Adjust the pH to exactly 4.0 ± 0.05 using dilute glacial acetic acid.

  • Validation Check: Measure the pH post-filtration (0.22 µm PTFE) to ensure no volatile shift occurred during vacuum degassing.

Step 2: Organic Modifier Preparation (Phase B)

  • Utilize 100% HPLC-grade Acetonitrile to ensure maximum disruption of API-Impurity complexes.

Step 3: Chromatographic Execution

  • Column: End-capped C18, 100 mm × 2.1 mm, 1.7 µm (UPLC) or 150 mm × 4.6 mm, 3.5 µm (HPLC).

  • Flow Rate: 0.5 mL/min (UPLC) or 1.0 mL/min (HPLC)[1].

  • Column Temperature: 45°C[1].

  • Detection: UV at 227 nm[1].

  • Elution Profile: Run an initial isocratic hold at 35% Phase B for 5 minutes to elute polar degradants, followed by a shallow gradient to 60% Phase B to elute the API and Impurity D.

Step 4: System Suitability Verification (The Gatekeeper) Inject a resolution mixture containing Gliclazide API and Impurity D (spiked at 0.15% w/w). You may only proceed to sample analysis if the system passes the metrics outlined in Table 2 .

Part 4: Data Presentation & Validation Metrics

Table 1: Optimized Chromatographic Conditions & Rationale

ParameterOptimized SettingMechanistic Rationale
Mobile Phase A 10 mM Ammonium Acetate (pH 4.0)Suppresses sulfonamide ionization, locking Impurity D in a neutral state.
Mobile Phase B Acetonitrile (>35% initial)Aprotic nature disrupts API-Impurity intermolecular hydrogen bonding.
Stationary Phase C18, End-cappedSterically shields acidic silanols, preventing secondary ion-exchange.
Column Temp 45°CLowers mobile phase viscosity; improves mass transfer kinetics.
Flow Rate 0.5 mL/min (on 2.1 mm ID)Balances optimal linear velocity with longitudinal diffusion.
Detection UV @ 227 nmMaximizes Signal-to-Noise (S/N) for the carboxamide chromophore.

Table 2: System Suitability Criteria (Self-Validation Metrics)

MetricAcceptance CriteriaAnalytical Purpose
Resolution ( Rs​ ) ≥ 2.0 (API vs Imp D)Ensures baseline separation of the critical pair for accurate integration.
Tailing Factor ( Tf​ ) ≤ 2.0Validates the absence of secondary silanol interactions (column health).
Plate Count ( N ) > 2000Confirms column efficiency and optimal stationary phase packing.
%RSD of Area ≤ 2.0% (n=5)Verifies autosampler injection precision and overall system stability.

Part 5: Visualizations of Chromatographic Logic

Optimization Start Identify Critical Pair (API vs Impurity D) pH Buffer Selection (Ammonium Acetate pH 4.0) Start->pH Suppress Ionization Silanol Stationary Phase (End-capped C18) Start->Silanol Prevent Tailing Organic Organic Modifier (>35% Acetonitrile) pH->Organic Disrupt H-Bonds Temp Temperature Tuning (45°C) Organic->Temp Improve Mass Transfer SST System Suitability (Rs > 2.0, Tf < 2.0) Temp->SST Validate Method Silanol->Organic

Logical workflow for optimizing the HPLC mobile and stationary phases for Gliclazide Impurity D.

Mechanism ImpD Impurity D (Carboxamide) pH_Low pH 4.0 Buffer ImpD->pH_Low pH_High pH > 6.0 Buffer ImpD->pH_High Neutral Neutral State (Hydrophobic) pH_Low->Neutral Suppressed Ionized Ionized State (Polar) pH_High->Ionized Deprotonated Retained High Retention & Resolution Neutral->Retained C18 Interaction Coelute Poor Retention & Co-elution Ionized->Coelute Void Volume

Effect of mobile phase pH on the ionization state and chromatographic retention of Impurity D.

Part 6: References

  • Title: Gliclazide Impurity D | 1136426-19-1 Source: Benchchem URL:

  • Title: Leveraging AQbD Principles for Development of Challenging Drug Substance Stability-Indicating Methods Source: ACS Publications URL:

Sources

Optimization

Technical Support Center: Optimizing Chromatographic Resolution of Gliclazide and Impurity D

Welcome to the technical support center for the analysis of Gliclazide and its related substances. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the ch...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the analysis of Gliclazide and its related substances. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the chromatographic resolution between Gliclazide and a critical specified impurity, Gliclazide Impurity D. This resource provides in-depth, practical solutions to common separation challenges encountered during HPLC and UHPLC method development and routine analysis.

Understanding the Challenge: Gliclazide and Impurity D Separation

Gliclazide is an oral hypoglycemic agent used in the treatment of type-2 diabetes mellitus.[1] During its synthesis and storage, various impurities can form, which must be monitored and controlled to ensure the safety and efficacy of the final drug product. Gliclazide Impurity D, chemically known as N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, is a specified impurity in the European Pharmacopoeia.[2][3][4][5]

The structural similarity between Gliclazide and Impurity D presents a significant analytical challenge. Both molecules share the same p-toluenesulfonyl carboxamide core, leading to similar physicochemical properties and, consequently, comparable retention behavior in reversed-phase liquid chromatography (RPLC). Achieving adequate resolution (Rs ≥ 1.5) is crucial for accurate quantification and compliance with regulatory standards.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when separating Gliclazide and Impurity D. Each question is followed by a detailed explanation and a step-by-step protocol to resolve the issue.

Q1: My chromatogram shows poor resolution (Rs < 1.5) between the Gliclazide and Impurity D peaks. Where should I start troubleshooting?

Poor resolution is a common problem and can be addressed by systematically evaluating and optimizing several key chromatographic parameters. The resolution is governed by three fundamental factors: efficiency (N) , selectivity (α) , and retention factor (k') . The logical troubleshooting workflow is to first optimize the retention factor, then selectivity, and finally, efficiency.

Here is a visual representation of the troubleshooting workflow:

Troubleshooting_Workflow Start Poor Resolution (Rs < 1.5) Optimize_k Step 1: Optimize Retention Factor (k') Start->Optimize_k Optimize_alpha Step 2: Optimize Selectivity (α) Optimize_k->Optimize_alpha If resolution is still poor Success Resolution Achieved (Rs ≥ 1.5) Optimize_k->Success If resolution is adequate Optimize_N Step 3: Optimize Efficiency (N) Optimize_alpha->Optimize_N If resolution is still poor Optimize_alpha->Success If resolution is adequate Optimize_N->Success If resolution is adequate Failure Consult Senior Scientist Optimize_N->Failure If resolution is still poor

Caption: A logical workflow for troubleshooting poor peak resolution.

Q2: How do I optimize the retention factor (k') to improve the resolution between Gliclazide and Impurity D?

The retention factor (k') is a measure of how long an analyte is retained on the column. A k' value between 2 and 10 is generally ideal for good resolution. The most effective way to adjust k' is by modifying the mobile phase strength.

Causality: In reversed-phase chromatography, decreasing the amount of organic solvent in the mobile phase increases the retention time of both Gliclazide and Impurity D. This increased interaction with the stationary phase can lead to better separation.

Experimental Protocol: Mobile Phase Strength Optimization

  • Establish a Baseline: Start with a mobile phase composition from a known method, for example, Acetonitrile:Water (50:50 v/v).

  • Systematically Decrease Organic Content: Decrease the percentage of acetonitrile in 5% increments (e.g., to 45%, 40%, 35%).

  • Monitor Resolution: After each change, inject a standard mixture of Gliclazide and Impurity D and calculate the resolution.

  • Evaluate and Finalize: Choose the mobile phase composition that provides a k' between 2 and 10 for both peaks and the best resolution.

Mobile Phase (Acetonitrile:Water)Gliclazide k'Impurity D k'Resolution (Rs)
50:501.82.11.2
45:552.52.91.6
40:603.43.91.8
Q3: Adjusting the mobile phase strength didn't provide adequate resolution. How can I improve selectivity (α)?

Selectivity (α) is the most powerful factor for improving resolution and refers to the ability of the chromatographic system to differentiate between two analytes. Changing the selectivity involves altering the chemical interactions between the analytes, the stationary phase, and the mobile phase.

1. Modify Mobile Phase pH

Causality: Gliclazide has a pKa of approximately 5.8. Altering the pH of the mobile phase can change the ionization state of the molecule, which in turn affects its hydrophobicity and interaction with the stationary phase. While Impurity D is structurally similar, subtle differences in its structure may lead to a different response to pH changes, thus altering selectivity. A study on a UPLC method for Gliclazide and its impurities found that decreasing the mobile phase pH from 7.0 to 4.0 significantly improved the separation of Gliclazide from one of its impurities.

Experimental Protocol: pH Study

  • Select a Suitable Buffer: Prepare a buffer with a pKa within +/- 1 pH unit of your target pH (e.g., acetate buffer for pH 4-5.5, phosphate buffer for pH 2-3 or 6-8).

  • Systematic pH Adjustment: Adjust the pH of the aqueous portion of your mobile phase in 0.5 unit increments (e.g., pH 3.0, 3.5, 4.0).

  • Analyze and Compare: At each pH, analyze the standard mixture and monitor the resolution and peak shape.

2. Change the Organic Modifier

Causality: Different organic solvents (e.g., acetonitrile and methanol) have different properties (e.g., viscosity, polarity, and elution strength) and can offer different selectivities. Acetonitrile is generally a stronger solvent than methanol in reversed-phase HPLC and can provide different interactions with the analytes.

Experimental Protocol: Organic Modifier Screening

  • Substitute the Organic Solvent: Replace acetonitrile with methanol in your mobile phase, keeping the percentage of organic solvent the same.

  • Ternary Mixtures: If a complete switch is not effective, try ternary mixtures of water, acetonitrile, and methanol to fine-tune selectivity.

  • Evaluate Resolution: Compare the chromatograms and resolution values obtained with each organic modifier.

Q4: I've optimized the mobile phase, but the peaks are still broad, leading to poor resolution. How can I improve column efficiency (N)?

Column efficiency (N), or the number of theoretical plates, is a measure of the column's ability to produce narrow peaks. Higher efficiency leads to sharper peaks and better resolution.

1. Decrease the Flow Rate

Causality: Lowering the flow rate generally increases efficiency by allowing more time for the analytes to partition between the mobile and stationary phases, leading to narrower peaks. However, this comes at the cost of longer run times.

Experimental Protocol: Flow Rate Optimization

  • Initial Flow Rate: Start with a standard flow rate (e.g., 1.0 mL/min for a 4.6 mm ID column).

  • Reduce Flow Rate: Decrease the flow rate in increments (e.g., to 0.8 mL/min, then 0.6 mL/min).

  • Monitor Efficiency and Resolution: Observe the effect on peak width and resolution.

2. Adjust Column Temperature

Causality: Increasing the column temperature can improve efficiency by reducing the viscosity of the mobile phase, which enhances mass transfer. However, excessive temperatures can degrade the column and the analytes. A study on HPLC analysis showed that temperature can influence the selectivity of separation.

Experimental Protocol: Temperature Optimization

  • Set an Initial Temperature: Begin at ambient or a slightly elevated temperature (e.g., 30°C).

  • Increase Temperature: Increase the temperature in 5°C increments (e.g., to 35°C, 40°C).

  • Evaluate Performance: Monitor the impact on resolution, peak shape, and backpressure.

3. Consider Column Dimensions and Particle Size

Causality: Longer columns and columns packed with smaller particles provide higher efficiency. For example, switching from a 150 mm column to a 250 mm column, or from 5 µm particles to 3 µm or sub-2 µm particles (in UHPLC systems) will increase the number of theoretical plates and improve resolution.

ParameterEffect on Resolution
Increase Column Length Increases
Decrease Particle Size Increases
Q5: Could the choice of stationary phase be the issue?

Absolutely. The chemistry of the stationary phase plays a critical role in selectivity.

Causality: While C18 is a common choice for reversed-phase chromatography, different C18 columns from various manufacturers can have different surface properties (e.g., end-capping, carbon load) that affect selectivity. Furthermore, stationary phases with different functionalities can provide alternative separation mechanisms.

Experimental Protocol: Column Screening

  • Try a Different C18 Column: Test a C18 column from a different vendor.

  • Explore Different Chemistries: Evaluate columns with different stationary phases, such as:

    • C8: Less hydrophobic than C18, which can alter retention and selectivity. A method for Gliclazide and its related substances utilized an RP-8 column.[6]

    • Phenyl-Hexyl: Offers pi-pi interactions, which can be beneficial for separating aromatic compounds like Gliclazide and Impurity D.

    • Cyano (CN): Provides different polarity and selectivity compared to alkyl chains.

Column_Selection Analyte_Mixture Gliclazide & Impurity D C18_Column Standard C18 Analyte_Mixture->C18_Column Interaction C8_Column C8 Analyte_Mixture->C8_Column Interaction Phenyl_Column Phenyl-Hexyl Analyte_Mixture->Phenyl_Column Interaction CN_Column Cyano (CN) Analyte_Mixture->CN_Column Interaction Separation Separation C18_Column->Separation C8_Column->Separation Phenyl_Column->Separation CN_Column->Separation

Caption: Different column chemistries offer alternative selectivities.

Summary of Troubleshooting Strategies

ParameterActionRationale
Mobile Phase Strength Decrease % OrganicIncreases retention factor (k')
Mobile Phase pH Adjust pH (e.g., 3.0-4.0)Alters analyte ionization and selectivity (α)
Organic Modifier Switch from ACN to MeOHChanges selectivity (α)
Flow Rate DecreaseIncreases efficiency (N)
Temperature Increase (e.g., to 40°C)Increases efficiency (N) and may alter selectivity (α)
Column Chemistry Switch to C8 or Phenyl-HexylProvides alternative selectivity (α)
Column Dimensions Increase length or decrease particle sizeIncreases efficiency (N)

References

  • (PDF) Quality by Design (Qbd) Approach to Develop HPLC Method for Estimation of Gliclazide and its Impurity (Gliclazide Impurity A) in Bulk Drug - ResearchGate. (2026, January 19). Retrieved from [Link]

  • (PDF) Development and validation of stability-indicating UPLC method for the determination of gliclazide and its impurities in pharmaceutical dosage forms - ResearchGate. (n.d.). Retrieved from [Link]

  • Analytical Method Development and Optimization on High Performance Liquid Chromatography for Related Substances Test of Gliclazide. (2024, May 25). International Journal of Pharmaceutical Sciences and Medicine, 9(5), 91-113.
  • Analytical Method Development and Validation of Gliclazide using RP-HPLC from Pharmaceutical Dosage Form. (2023, May 20). Research Trend.
  • ANALYTICAL METHOD VALIDATION OF GLICLAZIDE RELATED SUBSTANCES BY HIGH - CORE. (n.d.). Retrieved from [Link]

  • A RP-HPLC Method Development and Validation for the Estimation of Gliclazide in bulk and Pharmaceutical Dosage Forms. (2013, April 27). International Journal of Pharmaceutical Sciences and Research, 4(4), 1549-1554.
  • European Pharmacopoeia 6.0. (2008). Gliclazide.
  • Gliclazide EP Impurity D. (n.d.). Pharmace Research Laboratory. Retrieved from [Link]

  • Gliclazide EP Impurity D. (n.d.). Allmpus - Research and Development. Retrieved from [Link]

  • Gliclazide EP Impurity D. (n.d.). Manasa Life Sciences. Retrieved from [Link]

  • Development And Validation of HPLC Method For Estimation of Gliclazide in Gliclazide Tablets Prepared Using Natural Disintegrant. (2022, May 15). International Journal of Trend in Scientific Research and Development, 6(4), 296-302.
  • Impact of sample storage conditions on gliclazide quantification in rat plasma by UHPLC/UV method. (2021, March 5). Journal of Applied Pharmaceutical Science, 11(3), 118-125.
  • Determination of gliclazide in a tablet dosage form in the presence of metformin hydrochloride by ion pair. (n.d.).
  • Gliclazide EP Impurity D | CAS 1136426-19-1. (n.d.). Veeprho. Retrieved from [Link]

  • Gliclazide-impurities. (n.d.). Pharmaffiliates. Retrieved from [Link]

  • Fig. 2. HPLC chromatograms showing resolution of gliclazide and all the... - ResearchGate. (n.d.). Retrieved from [Link]

  • HPLC Method for Determination of Gliclazide in Human Serum. (n.d.). Asian Journal of Chemistry, 19(6), 4441-4446.
  • Methodology of Gliclazide Detection in Biological Samples. (n.d.). Journal of Pharmaceutical Sciences and Research, 11(11), 3656-3658.
  • Enhancement of Dissolution Rate of Gliclazide Using Solid Dispersions with Polyethylene Glycol 6000. (n.d.). AAPS PharmSciTech, 8(4), E1-E7.

Sources

Troubleshooting

Technical Support Center: Resolving Co-Eluting Peaks in Gliclazide Impurity Analysis

Welcome to the Analytical Troubleshooting Center. Gliclazide, a second-generation sulfonylurea used in the management of Type 2 Diabetes Mellitus, presents unique chromatographic challenges during related substances test...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Troubleshooting Center. Gliclazide, a second-generation sulfonylurea used in the management of Type 2 Diabetes Mellitus, presents unique chromatographic challenges during related substances testing. Because its synthesis and degradation pathways produce impurities with nearly identical hydrophobicities to the Active Pharmaceutical Ingredient (API)—most notably Impurity F —co-elution is a frequent bottleneck.

This guide provides field-proven, self-validating strategies to achieve baseline resolution, ensuring compliance with stringent pharmacopeial standards.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: I am observing a shoulder on the main Gliclazide peak. How do I determine if this is Impurity F or a hardware/column degradation issue? A1: Causality: Impurity F is a structurally related substance that shares the same hexahydrocyclopenta-pyrrole core as Gliclazide, making their partition coefficients nearly identical. If the shoulder is caused by Impurity F co-elution, altering the organic modifier ratio or column temperature will shift the selectivity ( α ). Conversely, if the issue is column voiding or a blocked frit, all peaks in the chromatogram will exhibit tailing or splitting. Self-Validating Protocol: Perform a Peak Purity analysis using a Photodiode Array (PDA) detector. If the purity angle exceeds the purity threshold, a co-eluting degradant is present. To confirm, inject a spiked standard of Gliclazide with Impurity F. The mandates a resolution ( Rs​ ) of ≥1.8 between Impurity F and Gliclazide[1].

Q2: My current isocratic method (Acetonitrile:Water) fails to resolve Impurities B, D, and F from the main peak. Should I switch to a gradient method or adjust the pH? A2: Causality: Gliclazide is a weakly acidic compound with a pKa of 5.8[2]. In an unbuffered Acetonitrile:Water mixture, localized pH fluctuations cause partial ionization of the sulfonylurea group, leading to peak broadening and co-elution. By lowering the mobile phase pH to 3.0–3.5, the API remains fully unionized. This maximizes hydrophobic interaction with the stationary phase and sharply focuses the peaks. A gradient method is highly recommended here, as it allows you to elute the highly polar Impurity B early, while using a shallower slope to separate the non-polar Impurity F from the API.

Q3: How do I prevent baseline drift and ghost peaks during forced degradation studies of Gliclazide? A3: Causality: Forced degradation (especially alkaline hydrolysis) cleaves the sulfonylurea linkage, generating highly polar fragments that can permanently bind to active silanol groups on older columns, slowly bleeding out as ghost peaks. Self-Validating Protocol: Always use an end-capped C8 or C18 column to block residual silanols. Implement a high-organic wash step (95% Acetonitrile) at the end of your gradient program, followed by a minimum of 10 column volumes of re-equilibration. If the baseline stabilizes and the blank injection shows no peaks ≥0.05% area, the system is validated for the next run.

Part 2: Quantitative Data & Resolution Strategies

To successfully separate Gliclazide from its related substances, you must tailor your chromatographic parameters to the specific chemical nature of each impurity.

Table 1: Gliclazide Impurities and Targeted Resolution Strategies

ImpurityChemical NatureApprox. RRTResolution Strategy
Impurity B Polar degradation product0.40Increase the initial aqueous phase ratio to retain the peak longer.
Impurity D Intermediate polarity0.80Utilize a shallow gradient slope between 30-50% organic modifier.
Impurity F Non-polar, closely related substance0.95Buffer mobile phase strictly to pH 3.0; use a high-efficiency C8 column.
Gliclazide (API) Weakly acidic sulfonylurea1.00Maintain column temp at 25°C to prevent thermal peak broadening.

Part 3: Step-by-Step Methodology: Optimized RP-HPLC Protocol

This protocol establishes a self-validating gradient method designed to resolve Gliclazide from its most stubborn co-eluting impurities, validated against[3].

Step 1: Mobile Phase Preparation

  • Aqueous Phase (Mobile Phase A): Prepare a 20 mM ammonium formate buffer. Adjust the pH to 3.0 ± 0.05 using dilute formic acid. Note: Strict pH control at 3.0 ensures the API (pKa 5.8) is fully protonated.

  • Organic Phase (Mobile Phase B): Use HPLC-grade Acetonitrile.

  • Filter both phases through a 0.45 µm PTFE membrane and sonicate for 10 minutes to degas.

Step 2: Chromatographic System Setup

  • Column: End-capped C8 column (e.g., 250 mm × 4.6 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 230 nm (Enable PDA for 3D peak purity tracking).

Step 3: Gradient Elution Program

  • 0 – 5 min: 40% B (Isocratic hold to elute polar Impurity B).

  • 5 – 20 min: Linear ramp to 60% B (Resolves Impurity D).

  • 20 – 30 min: Isocratic hold at 60% B (Critical phase: Resolves Impurity F from API).

  • 30 – 35 min: Return to 40% B and equilibrate.

Step 4: System Suitability and Self-Validation Check Inject a System Suitability Test (SST) mixture containing 50 µg/mL Gliclazide and 0.5 µg/mL Impurity F.

  • Validation Gate: The resolution ( Rs​ ) between Impurity F and Gliclazide must be ≥1.8 . If Rs​<1.8 , discard the buffer, recalibrate your pH meter, and remake Mobile Phase A. Do not proceed to sample analysis until this gate is passed.

Part 4: Troubleshooting Workflow Visualization

Follow this logical decision tree when a co-eluting peak or shoulder is detected during routine analysis.

G Start Shoulder/Broad Peak Observed on Gliclazide PDA Perform Peak Purity Analysis (PDA) Start->PDA Decision1 Purity Angle < Threshold? PDA->Decision1 ColIssue Investigate Column/System (Voiding, Blocked Frit) Decision1->ColIssue Yes (Pure Peak) Coelution Co-elution Confirmed Identify Impurity via RRT Decision1->Coelution No (Impure Peak) End Verify Rs > 1.8 (Pharmacopeia Compliant) ColIssue->End Hardware Fix Applied Decision2 Is it Impurity F (RRT ~0.95)? Coelution->Decision2 ImpF Adjust Buffer pH to 3.0 Optimize Isocratic Hold Decision2->ImpF Yes OtherImp Adjust Gradient Slope Increase Aqueous % Decision2->OtherImp No ImpF->End OtherImp->End

Troubleshooting workflow for resolving Gliclazide co-eluting peaks using PDA and pH optimization.

References

  • Development and validation of a new analytical HPLC method for simultaneous determination of the antidiabetic drugs, metformin and gliclazide. Journal of Food and Drug Analysis. Available at:[Link]

  • GLICLAZIDE Draft proposal for inclusion in The International Pharmacopoeia. World Health Organization (WHO). Available at:[Link]

  • Gliclazide Product Monograph. Health Canada Drug Product Database. Available at:[Link]

Sources

Optimization

Gliclazide Forced Degradation: Technical Support &amp; Troubleshooting Center

Welcome to the Analytical Sciences Support Center. As a Senior Application Scientist, I frequently encounter challenges in forced degradation studies of sulfonylureas.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Sciences Support Center. As a Senior Application Scientist, I frequently encounter challenges in forced degradation studies of sulfonylureas. Gliclazide, a second-generation oral hypoglycemic agent, presents unique analytical hurdles due to its extreme sensitivity to hydrolytic stress and its complex degradation profile.

This guide is designed to move beyond basic protocols. We will dissect the causality behind degradation pathways, troubleshoot common chromatographic failures, and establish self-validating workflows compliant with ICH Q1A(R2) guidelines[1].

Mechanistic Overview of Gliclazide Degradation

Before troubleshooting, we must understand the molecule's intrinsic chemical vulnerabilities. Gliclazide's sulfonylurea moiety is the primary site of attack. Under hydrolytic stress, the amide linkage cleaves, yielding a sulfonamide, an amine, and liberating carbon dioxide[2].

Gliclazide_Degradation GLIC Gliclazide (API) ACID Acidic Stress (0.1 N HCl) GLIC->ACID Hydrolysis BASE Alkaline Stress (0.1 N NaOH) GLIC->BASE Hydrolysis OXID Oxidative Stress (3% H2O2) GLIC->OXID Oxidation HYD_PROD Hydrolysis Products (Sulfonamide + Amine) ACID->HYD_PROD Amide Cleavage BASE->HYD_PROD Amide Cleavage NITRO N-nitrosamine (Impurity B) OXID->NITRO Hydrazine Oxidation (pH > 7)

Gliclazide forced degradation pathways under ICH Q1A stress conditions.

Troubleshooting & FAQs

Q1: My Gliclazide sample is completely degrading in 0.1 N NaOH and 0.1 N HCl within 24 hours. How do I achieve the ICH target of 5–20% degradation?

Scientist's Insight: Gliclazide exhibits almost full degradation in strong acidic and alkaline conditions[3]. The ICH Q1A(R2) guidelines recommend a target of 5–20% degradation to ensure primary degradants are observed without generating secondary, non-physiologically relevant breakdown products[4]. Solution: You must attenuate the stressor. Do not use 0.1 N solutions for extended periods. Instead:

  • Reduce Concentration: Titrate the stressor down to 0.01 N HCl or NaOH[5].

  • Lower Thermal Energy: If you are heating the sample to 85°C, reduce the temperature to 60°C or perform the hydrolysis at room temperature[5].

  • Time-Course Sampling: Pull aliquots at 2, 4, 6, and 10 hours rather than waiting for a 24- or 72-hour endpoint.

Q2: I am observing co-eluting peaks when analyzing the stressed samples. How can I improve the resolution of the degradation products?

Scientist's Insight: Gliclazide can form up to seven distinct degradation products (I–VII) depending on the stress condition[5]. Because the hydrolysis products include polar sulfonamides and amines, a standard generic gradient often fails to retain and resolve them. Solution: Shift to an optimized isocratic stability-indicating method. The use of a buffered mobile phase at an acidic pH (e.g., pH 3.5) is critical. This pH suppresses the ionization of the acidic sulfonamide degradants, increasing their hydrophobicity and retention on a C18 stationary phase, ensuring a resolution ( Rs​ ) > 1.90 for all peaks[5]. (See the Step-by-Step Methodology below).

Q3: During oxidative stress with 3% H2​O2​ , LC-MS detected a highly toxic N-nitrosamine impurity. Is this an artifact or a true degradation product?

Scientist's Insight: This is a true, highly critical degradation pathway. Gliclazide Impurity B (an N-nitrosamine) is generated through the hydrolysis of the urea structure to a hydrazine intermediate, followed by oxidation[6]. Solution: This reaction is heavily pH-dependent. The formation of Impurity B is significantly pronounced under alkaline conditions (pH 14) because the decomposition rate of hydrogen peroxide is higher, and the amino group of the hydrazine intermediate is less protonated, facilitating oxidation[6]. When conducting oxidative stress, strictly monitor and record the pH of the solution.

Quantitative Data: Gliclazide Degradation Profile

To benchmark your laboratory's results, compare your findings against this established degradation profile under standard ICH conditions.

Stress ConditionReagent / EnvironmentTypical ExposureDegradation ExtentMajor Degradation Products
Acidic Hydrolysis 0.1 N HCl10 h at Room TempHigh (>50%)Products I, II, III, IV[5]
Alkaline Hydrolysis 0.1 N NaOH72 h at 85°CNear 100%Products I, III, IV, V, VI[5]
Oxidative 3% H2​O2​ 72 h at Room TempModerateProducts I, III (Impurity B at high pH)[5],[6]
Thermal (Dry Heat) 50°C31 daysStable (<5%)None significant[5]
Photolytic UV/Vis Light6 weeksStableProduct VII (Only forms in 0.01 N HCl + Light)[5]

Step-by-Step Methodology: Validated Stability-Indicating HPLC-UV Workflow

To ensure a self-validating system, every protocol must include built-in system suitability checks. The following isocratic HPLC-UV method is proven to resolve Gliclazide and all seven of its degradation products[5].

Phase 1: Sample Preparation & Quenching

  • Quench the Reaction: Immediately neutralize acidic or basic stressed samples (e.g., add equimolar NaOH to HCl-stressed samples) to arrest degradation at the target 5-20% threshold.

  • Dilution: Dilute the quenched sample with the mobile phase to achieve a nominal working concentration (e.g., 100 µg/mL).

  • Filtration: Pass the sample through a 0.45 µm PTFE syringe filter to remove particulates.

Phase 2: Chromatographic Setup 4. Column Selection: Equip the HPLC with a high-efficiency C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size). 5. Mobile Phase Preparation:

  • Prepare a 0.025 M Ammonium Acetate buffer.
  • Adjust the buffer to exactly pH 3.5 using glacial acetic acid. Causality note: Strict pH control is mandatory to maintain the neutral state of sulfonamide degradants.
  • Mix 60% Buffer with 40% HPLC-grade Acetonitrile (v/v). Degas thoroughly.
  • Instrument Parameters:
  • Flow Rate: 0.25 mL/min (optimized for maximum theoretical plates and resolution of closely eluting degradants)[5].
  • Detection: UV at 235 nm (isosbestic/optimal absorption point for Gliclazide and its degradants)[5].
  • Injection Volume: 20 µL.

Phase 3: System Suitability & Validation 7. Inject a Resolution Mixture: Inject a spiked sample containing Gliclazide and known degradants (or a heavily stressed 0.1 N NaOH sample). 8. Acceptance Criteria: Proceed with analysis only if the resolution ( Rs​ ) between all adjacent peaks is > 1.90 and the relative standard deviation (%RSD) for peak area in replicate injections is < 2.0%[5].

References

  • Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source: ResolveMass URL: [Link]

  • Title: Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets Source: ResearchGate (Chromatographia, 2007) URL: [Link]

  • Title: Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

  • Title: Advanced and multifaceted stability profiling of the first-line antidiabetic drugs metformin, gliclazide and glipizide under various controlled stress conditions Source: National Institutes of Health (PMC) URL: [Link]

  • Title: Degradation route of gliclazide to products I, V, VI, and VII Source: ResearchGate URL: [Link]

  • Title: In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products Source: J-Stage (Chemical and Pharmaceutical Bulletin) URL: [Link]

Sources

Troubleshooting

Best practices for Gliclazide Impurity D reference standard handling and storage.

Technical Support Center: Gliclazide Impurity D Reference Standard A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support guide for the Gliclazide Impurity D reference st...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Gliclazide Impurity D Reference Standard

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the Gliclazide Impurity D reference standard. This document provides essential information, best practices, and troubleshooting advice to ensure the integrity of your analytical results. As a designated impurity in Gliclazide formulations recognized by bodies like the European Pharmacopoeia (EP), the accurate handling of this standard is critical for quality control and regulatory compliance.[1][2] This guide is structured to address common questions and challenges encountered during its use.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the Gliclazide Impurity D reference standard.

Q1: What exactly is Gliclazide Impurity D? A: Gliclazide Impurity D, chemically known as N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, is a specified impurity that can arise during the synthesis or degradation of Gliclazide, an oral antidiabetic drug.[1][3][4] Its presence and quantity are monitored to ensure the safety and efficacy of the final drug product.

Q2: What are the absolute critical storage conditions for this standard? A: The standard must be stored in a refrigerator at a temperature between 2°C and 8°C.[5][6] This temperature range is crucial for minimizing the rate of potential degradation reactions. The container should be kept tightly sealed to protect it from moisture and atmospheric contaminants.[7]

Q3: The Certificate of Analysis (CoA) for my standard doesn't list an expiration date, but a "re-test" date. What is the difference? A: A "re-test date" is common for high-purity reference standards and indicates the date by which the material should be re-analyzed to confirm its purity and potency remain within specification.[8][9] It does not necessarily mean the standard has expired. A robust internal standard operating procedure (SOP) should be in place to manage re-testing schedules to avoid using a standard that may have drifted out of specification.[8][10]

Q4: What solvents are recommended for dissolving Gliclazide Impurity D? A: Supplier data indicates solubility in a mixture of Methanol and DMSO.[6] For chromatographic purposes, high-purity (e.g., HPLC-grade) solvents should always be used to prepare stock and working solutions. It is critical to ensure complete dissolution; sonication may be used if necessary. Always prepare solutions fresh or establish their stability over the intended period of use through validation studies.

Q5: Is Gliclazide Impurity D sensitive to light? A: While specific photostability data for Impurity D is not always provided, the parent compound, Gliclazide, is known to undergo degradation under photolytic conditions.[2][11] Therefore, as a best practice, the solid standard and its solutions should always be protected from light.[9][12] This can be achieved by storing the material in its original amber vial and using amber volumetric flasks or flasks wrapped in aluminum foil for solution preparation.

Q6: What personal protective equipment (PPE) should I use when handling this standard? A: As with any chemical reference standard, you should handle Gliclazide Impurity D in accordance with good laboratory practices and the information on its Safety Data Sheet (SDS).[13][14] This includes wearing appropriate PPE, such as a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[13][14] Handling should be performed in a well-ventilated area or a chemical fume hood.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: My prepared standard solution appears cloudy or contains visible precipitate.

  • Possible Cause 1: Incomplete Dissolution. The standard may not have fully dissolved.

    • Solution: Try gentle warming or sonication to aid dissolution. Ensure you are using the recommended solvents and that the concentration is not above its solubility limit.

  • Possible Cause 2: Temperature-Related Precipitation. If a solution was prepared warm or stored at a lower temperature (e.g., in the refrigerator), the compound may have precipitated out.

    • Solution: Allow the solution to equilibrate to ambient laboratory temperature. If precipitate remains, attempt to redissolve it using sonication. It is generally recommended to prepare solutions fresh and store them at ambient temperature for the duration of an analytical run, unless stability data proves otherwise.

  • Possible Cause 3: Contamination. The solvent may be contaminated, or the glassware may not have been properly cleaned.

    • Solution: Prepare a new solution using fresh, high-purity solvents and meticulously cleaned and dried glassware.

Problem: I am observing unexpected peaks in my HPLC chromatogram that are not present on the Certificate of Analysis.

  • Possible Cause 1: Standard Degradation. The standard may have degraded due to improper storage or handling. Gliclazide and its related compounds can degrade via hydrolysis, oxidation, or photolysis.[1][11]

    • Solution: Prepare a fresh solution from the solid reference material, ensuring it was stored correctly (2-8°C, protected from light and moisture).[5][6][7] Before opening, always allow the vial to equilibrate to room temperature for at least 30 minutes to prevent condensation from introducing moisture.[9]

  • Possible Cause 2: System Contamination. The unexpected peaks could originate from the HPLC system, mobile phase, or sample diluent.

    • Solution: Inject a blank (diluent only) to check for system contamination. Ensure the mobile phase is freshly prepared and filtered.

  • Possible Cause 3: Interaction with Diluent. The standard may be unstable in the chosen diluent over time.

    • Solution: Analyze the freshly prepared solution immediately. If the impurity peak grows over time, it indicates instability. A different diluent may be required, or solutions must be used within a very short, defined timeframe.

Problem: My assay results show poor precision and accuracy.

  • Possible Cause 1: Inaccurate Standard Preparation. This is the most common cause of assay variability.

    • Solution: Follow a rigorous, step-by-step protocol for solution preparation (see Protocol 1 below). Use a calibrated analytical balance with the correct readability for the amount being weighed. Use only Class A volumetric glassware. Ensure the standard is completely dissolved and the final solution is homogeneous before taking aliquots.

  • Possible Cause 2: Use of an Expired or Out-of-Specification Standard. The purity value on the CoA may no longer be accurate if the re-test date has passed.

    • Solution: Always verify that the reference standard is current and within its re-test period.[9] If it has expired, it must be re-qualified or replaced.

  • Possible Cause 3: Improper Pipetting or Dilution Technique.

    • Solution: Ensure all automated and manual pipettes are calibrated. Use proper pipetting techniques to avoid introducing errors during serial dilutions.

Section 3: Protocols & Workflows

Data Summary Table
PropertyValueSource(s)
Chemical Name N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide[5][6][15]
CAS Number 1136426-19-1[5][][17]
Molecular Formula C15H20N2O3S[6][15][]
Molecular Weight 308.40 g/mol [5][6][]
Appearance Off-white to white solid[6]
Recommended Storage 2-8°C (Refrigerator)[5][6][18]
Recommended Solvents Methanol-DMSO mixture[6]
Protocol 1: Preparation of a Gliclazide Impurity D Stock Solution

This protocol outlines the steps for accurately preparing a 1.0 mg/mL stock solution. Adjustments can be made for different target concentrations.

  • Vial Equilibration: Remove the Gliclazide Impurity D reference standard vial from the refrigerator (2-8°C). Place it in a desiccator at ambient laboratory temperature for at least 30 minutes. This critical step prevents atmospheric moisture from condensing on the cold solid, which would affect weighing accuracy.[9]

  • Weighing: Tare a clean, appropriate weighing vessel on a calibrated analytical balance. Using a clean spatula, accurately weigh approximately 10 mg of the standard. Record the exact weight to four decimal places (e.g., 10.05 mg).

  • Transfer: Carefully transfer the weighed powder into a 10 mL Class A amber volumetric flask.

  • Initial Dissolution: Add approximately 7 mL of the chosen diluent (e.g., HPLC-grade methanol). Stopper the flask and swirl gently to begin dissolving the powder.

  • Complete Dissolution: Place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution. Visually inspect the solution against a light source to confirm no particulate matter remains.

  • Final Dilution: Allow the solution to return to ambient temperature. Carefully add the diluent to the calibration mark on the volumetric flask.

  • Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

  • Labeling and Storage: Immediately label the flask with the compound name, concentration, solvent, preparation date, and preparer's initials. Store protected from light.

Reference Standard Handling Workflow

The following diagram illustrates the critical lifecycle stages of a reference standard within the laboratory.

Gliclazide_Standard_Workflow cluster_prep Preparation & Storage cluster_use Experimental Use cluster_post Documentation & Disposal Receive 1. Receive Standard Inspect 2. Inspect & Verify CoA Receive->Inspect Check Integrity Log 3. Log in Inventory System Inspect->Log Record Lot#, Date Store 4. Store at 2-8°C Log->Store Assign Location Equilibrate 5. Equilibrate to Room Temp Store->Equilibrate Prevent Condensation Weigh 6. Weigh Accurately Equilibrate->Weigh Calibrated Balance Dissolve 7. Dissolve & Dilute Weigh->Dissolve Class A Glassware Analyze 8. Use in Analysis Dissolve->Analyze Freshly Prepared Document 9. Document Usage Analyze->Document Logbook/LIMS Dispose 10. Dispose of Waste Document->Dispose Follow SOPs

Caption: Workflow for Gliclazide Impurity D Reference Standard Management.

References

  • Pharmaffiliates. CAS No : 1136426-19-1| Product Name : Gliclazide - Impurity D| Chemical Name : N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide. Available from: [Link]

  • Cation, Paul. Managing Reference Standards and Calibration Materials. Lab Manager. 2025 Oct 21. Available from: [Link]

  • GLP Pharma Standards. Gliclazide Impurity D | CAS No- 1136426-19-1. Available from: [Link]

  • Allmpus. Gliclazide EP Impurity D. Available from: [Link]

  • Pharmaffiliates. Gliclazide-impurities. Available from: [Link]

  • J-Stage. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products. Available from: [Link]

  • Pharmaguideline. Guidelines for Receipt and Usage of Reference Standards and Qualification and Usage of Working Standards. 2012 Apr 15. Available from: [Link]

  • World Health Organization (WHO). GLICLAZIDE Draft proposal for inclusion in The International Pharmacopoeia. 2025 Jun 30. Available from: [Link]

  • Eurofins. The ABC's of Reference Standard Management. Available from: [Link]

  • Scribd. SOP: Handling Analytical Standards. Available from: [Link]

  • Daicel Pharma Standards. Gliclazide Impurities Manufacturers & Suppliers. Available from: [Link]

  • Manasa Life Sciences. Gliclazide EP Impurity D. Available from: [Link]

  • Hemarsh Technologies. Gliclazide EP Impurity D| CAS No. 1136426-19-1. Available from: [Link]

  • Agnitio Pharma. Gliclazide EP Impurity D 1136426-19-1 C15H20N2O3S. Available from: [Link]

  • EDQM. 3 records matching your search string: "gliclazide". 2026 Feb 27. Available from: [Link]

  • Validated Claim Support. Key Considerations When Selecting a Working Reference Standard. Available from: [Link]

  • International Journal of Modern Pharmaceutical Research. Synthesis and Characterization of Gliclazide Impurity G. 2025 Sep 3. Available from: [Link]

  • PMC. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. Available from: [Link]

  • ResearchGate. (PDF) Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets. 2007 Jul 31. Available from: [Link]

  • World Health Organization (WHO). GLICLAZIDE SUSTAINED-RELEASE TABLETS Draft proposal for inclusion in The International Pharmacopoeia. 2025 Jun 30. Available from: [Link]

  • World Health Organization (WHO). Annex 1 WHO good practices for pharmaceutical quality control laboratories. Available from: [Link]

  • Medsafe. Data Sheet – Glizide. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of Gliclazide Impurity D and Impurity F: Structural, Mechanistic, and Analytical Perspectives

As a second-generation sulfonylurea, Gliclazide is a cornerstone therapy for managing type 2 diabetes mellitus. However, the safety, efficacy, and stability of the active pharmaceutical ingredient (API) depend heavily on...

Author: BenchChem Technical Support Team. Date: March 2026

As a second-generation sulfonylurea, Gliclazide is a cornerstone therapy for managing type 2 diabetes mellitus. However, the safety, efficacy, and stability of the active pharmaceutical ingredient (API) depend heavily on the rigorous control of its impurity profile. Among the various pharmacopeial impurities, Impurity D and Impurity F present unique analytical and toxicological challenges due to their distinct origins—one being a product of chemical degradation, and the other a synthetic carryover.

This guide provides an in-depth technical comparison of these two critical impurities, detailing the causality behind their formation, their pharmacological implications, and a self-validating analytical workflow for their baseline resolution.

Structural Divergence and Causality of Formation

Understanding the origin of an impurity is the first step in developing robust control strategies. Impurities D and F enter the API matrix through fundamentally different pathways.

Impurity F: The Process Isomer

Impurity F (N-[[(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)amino]carbonyl]-2-methylbenzenesulfonamide) is the ortho-isomer of gliclazide. Its presence is a direct consequence of synthetic carryover. During the industrial synthesis of the raw material (p-toluenesulfonamide), the electrophilic aromatic sulfonation of toluene naturally yields a mixture of ortho and para isomers. If the o-toluenesulfonamide is not completely purged during raw material crystallization, it reacts with the perhydrocyclopenta[c]pyrrole intermediate, generating Impurity F (1[1]). Because it is a positional isomer, its physicochemical properties are nearly identical to the API, making it a critical marker for evaluating chromatographic column efficiency.

Impurity D: The Degradation Product

In contrast, Impurity D (N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrole-2(1H)-carboxamide) is a degradation product. It lacks the critical -NH- linkage present in the sulfonylurea bridge of gliclazide. The causality of its formation lies in the susceptibility of the urea bond to hydrolysis under high-moisture or extreme pH conditions, followed by oxidative degradation (2[2]). This structural truncation not only shifts its chromatographic retention time but also significantly impacts its biological activity.

Pathways cluster_Process Process Impurity Pathway cluster_Degradation Degradation Pathway Raw o-Toluenesulfonamide (Raw Material Impurity) ImpF Gliclazide Impurity F (Ortho-Isomer) Raw->ImpF Synthetic Carryover API Gliclazide (API) ImpD Gliclazide Impurity D (Des-amino analog) API->ImpD Hydrolysis & Oxidation

Fig 1: Distinct formational pathways of Gliclazide Impurities F (synthetic) and D (degradation).

Comparative Physicochemical Data

To facilitate rapid identification and risk assessment, the quantitative and structural data for both impurities are summarized below:

FeatureGliclazide Impurity DGliclazide Impurity F
CAS Number 1136426-19-11076198-18-9
Molecular Formula C₁₅H₂₀N₂O₃SC₁₅H₂₁N₃O₃S
Molecular Weight 308.40 g/mol 323.41 g/mol
Chemical Nature Sulfonylcarboxamide derivativeSulfonylurea ortho-isomer
Origin Classification Degradant (Stability-indicating)Process Impurity (Raw material)
Structural Difference vs API Missing the -NH- hydrazine linkageMethyl group shifted to ortho position
Pharmacopeial Status EP/USP ControlledEP/USP/BP Controlled

Pharmacological Implications

Gliclazide exerts its hypoglycemic effect by binding to the sulfonylurea receptor 1 (SUR1) on pancreatic beta cells, which facilitates the closure of ATP-sensitive potassium channels and triggers insulin release. The p-tolyl group and the intact sulfonylurea bridge are crucial pharmacophores for this interaction (2[2]).

  • Impurity F: Retains the entire sulfonylurea bridge but shifts the methyl group to the ortho position. Steric hindrance from the ortho-methyl group can alter the binding affinity to SUR1. While it generally retains a similar toxicological profile to the API, it must be strictly limited to meet EMA and USP regulatory thresholds (3[3]).

  • Impurity D: Lacks the full urea linkage, converting it into a sulfonylcarboxamide. This truncation fundamentally disrupts the hydrogen-bonding network required for optimal SUR1 engagement. While it shares the core skeleton, the loss of the nitrogen alters its polarity and likely renders it pharmacologically inactive, though it poses a risk for off-target toxicity if not monitored during stability testing.

Self-Validating Analytical Methodology (HPLC)

Because Impurity F is a positional isomer of Gliclazide, it co-elutes easily if the stationary phase lacks sufficient shape selectivity. To ensure trustworthiness in batch release, the analytical protocol must be a self-validating system . This means the method incorporates an internal system suitability check that prevents the acceptance of data if the column efficiency drops below critical resolving power.

The following protocol is adapted from European Pharmacopoeia (EP) standards for Gliclazide related substances (4[4]).

Step-by-Step HPLC Protocol

1. Mobile Phase Preparation:

  • Prepare a solvent mixture of Acetonitrile and HPLC-grade Water in a 45:55 (v/v) ratio.

  • Causality: An isocratic elution is highly sensitive to minor hydrophobic differences. The 45% organic modifier provides the exact dielectric constant needed to separate the ortho (Imp F) and para (API) isomers based on slight dipole moment variations.

2. Sample & Standard Preparation:

  • Test Solution: Dissolve 50.0 mg of the Gliclazide sample in 23 mL of Acetonitrile, then dilute to 50.0 mL with Water.

  • System Suitability Solution: Dissolve 5 mg of Gliclazide API and 15 mg of Gliclazide Impurity F Reference Standard in 23 mL of Acetonitrile, and dilute to 50 mL with Water. Dilute 1 mL of this solution to 20 mL with the mobile phase.

3. Chromatographic Conditions:

  • Column: Octadecylsilyl silica gel (C18), 250 mm x 4.6 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV spectrophotometer set at λ = 225 nm.

  • Injection Volume: 20 µL.

4. The Self-Validating Step (System Suitability):

  • Inject the System Suitability Solution.

  • Validation Criterion: The resolution ( Rs​ ) between the peaks corresponding to Impurity F and Gliclazide must be ≥1.5 .

  • Causality: If Rs​<1.5 , the system is physically incapable of accurately integrating the process impurity. The run must be aborted, and the column must be washed or replaced. This hard stop ensures absolute data integrity.

HPLC_Workflow Prep 1. Sample Preparation (Spike API with Imp D & F) Sep 2. Isocratic HPLC Separation (C18, ACN:H2O 45:55) Prep->Sep Detect 3. UV Detection (λ = 225 nm) Sep->Detect Validate 4. System Suitability Check (Rs ≥ 1.5 for Imp F/API) Detect->Validate Result 5. Impurity Quantification (% w/w reporting) Validate->Result

Fig 2: Self-validating HPLC workflow for the baseline resolution of Gliclazide and its impurities.

References

  • Gliclazide impurity F: N-[(perhydrocyclopenta[c]pyrrol-2-yl)aminocarbonyl]-o-toluenesulfonamide Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Gliclazide EP Impurity F | CAS 1076198-18-9 Source: Veeprho URL:[Link]

  • EUROPEAN PHARMACOPOEIA 6.0 - GLICLAZIDE Source: DrugFuture URL:[Link]

Sources

Comparative

A Senior Application Scientist's Guide to Distinguishing Gliclazide Impurity D

Abstract Gliclazide, a second-generation sulfonylurea, is a widely prescribed oral hypoglycemic agent for the management of non-insulin-dependent diabetes mellitus (NIDDM).[1][2] The control of impurities in the active p...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Gliclazide, a second-generation sulfonylurea, is a widely prescribed oral hypoglycemic agent for the management of non-insulin-dependent diabetes mellitus (NIDDM).[1][2] The control of impurities in the active pharmaceutical ingredient (API) is critical to ensure its safety and efficacy. Among the known related substances, Gliclazide Impurity D, chemically identified as N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, presents a significant analytical challenge due to its structural similarity to the parent compound and other related impurities.[3][4][5] This guide provides a comprehensive comparison of analytical strategies to effectively distinguish and resolve Gliclazide Impurity D from its related compounds, grounded in pharmacopeial standards and advanced chromatographic principles. We will explore the nuances of method development, present comparative experimental data, and offer a validated workflow for robust impurity profiling.

Introduction: The Importance of Gliclazide Impurity Profiling

The therapeutic efficacy of Gliclazide is well-established; it functions by stimulating insulin secretion from pancreatic β-cells.[1][2] However, during its synthesis or storage, several impurities can form, potentially impacting the drug's safety and stability.[1][6] Regulatory bodies, such as the European Pharmacopoeia (EP), mandate strict limits on these impurities.[6][7]

Gliclazide Impurity D is a specified impurity in the European Pharmacopoeia.[6][7] Its molecular formula is C15H20N2O3S with a molecular weight of 308.4 g/mol .[3][] This is critically close to the parent Gliclazide molecule (C15H21N3O3S, MW 323.4 g/mol ), differing primarily by the absence of a urea-linked amino group.[1][9] This subtle structural difference is the crux of the analytical challenge.

The Analytical Challenge: Structural Similarities

The primary difficulty in separating Gliclazide Impurity D lies in its close structural relationship to Gliclazide and other process-related impurities, such as Impurity F (an isomer of Gliclazide). These molecules share the same p-toluenesulfonyl core and a bicyclic amine moiety, resulting in similar physicochemical properties like polarity, solubility, and UV absorbance maxima (around 226-235 nm).[10][11][12] Consequently, conventional reversed-phase HPLC methods may fail to achieve baseline resolution, leading to inaccurate quantification and potential failure to meet regulatory compliance.

To illustrate this challenge, let's visualize the structural relationships.

Gliclazide_Impurities cluster_1 Key Structural Moieties Gliclazide Gliclazide C15H21N3O3S Sulfonylurea p-Toluenesulfonylurea Gliclazide->Sulfonylurea contains BicyclicAmine Hexahydrocyclopenta[c]pyrrole Gliclazide->BicyclicAmine contains ImpurityD Impurity D C15H20N2O3S Sulfonamide p-Toluenesulfonamide ImpurityD->Sulfonamide contains ImpurityD->BicyclicAmine contains ImpurityF Impurity F (Positional Isomer of Gliclazide) ImpurityF->Sulfonylurea contains (ortho-methyl) ImpurityF->BicyclicAmine contains

Sources

Validation

Comparative Guide: Robustness and Ruggedness Testing for Gliclazide Impurity D HPLC Methods

As analytical procedures transition from development to quality control (QC) environments, their reliability under variable conditions becomes paramount. For antidiabetic formulations containing Gliclazide, the precise q...

Author: BenchChem Technical Support Team. Date: March 2026

As analytical procedures transition from development to quality control (QC) environments, their reliability under variable conditions becomes paramount. For antidiabetic formulations containing Gliclazide, the precise quantification of Impurity D (N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrole-2(1H)-carboxamide, CAS 1136426-19-1) is a critical quality attribute[1][2].

This guide provides an objective comparison between traditional Fully Porous Particle (FPP) columns and modern Superficially Porous Particle (SPP) columns for the HPLC analysis of Gliclazide Impurity D. By applying the rigorous standards of ICH Q2(R2) for robustness and ruggedness[3], we will explore the mechanistic causality behind method performance and provide a self-validating experimental protocol.

Mechanistic Background: Why Impurity D Matters

Gliclazide Impurity D is not merely a synthetic byproduct; it shares a nearly identical mechanism of action with the active pharmaceutical ingredient (API). It binds to the sulfonylurea receptor (SUR1) on pancreatic β-cells, facilitating the closure of ATP-sensitive potassium channels, which triggers membrane depolarization and subsequent insulin secretion[1].

Because Impurity D possesses its own pharmacological activity, failing to resolve it from the main Gliclazide peak can lead to inaccurate potency estimations and unpredictable hypoglycemic events in patients[1].

SUR1Pathway Gliclazide Gliclazide & Impurity D SUR1 Binds to SUR1 Receptor (Pancreatic β-cells) Gliclazide->SUR1 KATP Closes ATP-sensitive K+ Channels SUR1->KATP Depolarization Cell Membrane Depolarization KATP->Depolarization Ca Voltage-gated Ca2+ Channels Open Depolarization->Ca Insulin Insulin Secretion Ca->Insulin

Pharmacological pathway of Gliclazide and Impurity D via the SUR1 receptor.

Analytical Strategy: FPP vs. SPP Column Architecture

According to ICH Q2(R2), Robustness is the capacity of a method to remain unaffected by small, deliberate variations in parameters (e.g., pH, flow rate, temperature)[3]. Ruggedness (often evaluated as Intermediate Precision) measures reproducibility across different days, analysts, and instruments[4][5].

When separating closely related structures like Gliclazide and Impurity D, the choice of stationary phase architecture directly dictates the method's robustness:

  • Fully Porous Particles (FPP - 5 µm): Traditional choice. However, deep pore diffusion increases the longitudinal diffusion (B-term) and mass transfer resistance (C-term) in the van Deemter equation. Minor flow rate or temperature changes can cause peak broadening, leading to a loss of resolution.

  • Superficially Porous Particles (SPP - 2.7 µm Core-Shell): Features a solid silica core with a porous outer shell. This drastically shortens the diffusion path, minimizing the C-term. Consequently, SPP columns maintain high efficiency (theoretical plates) and sharp peak shapes even when flow rates or temperatures fluctuate, inherently boosting method robustness.

Self-Validating Experimental Protocol

To objectively compare the two column architectures, the following step-by-step methodology must be executed. This protocol is designed as a self-validating system: it incorporates System Suitability Testing (SST) as an internal control gate before any robustness data is accepted[3][4].

Step 1: Mobile Phase & Diluent Preparation
  • Buffer Preparation: Dissolve 1.36 g of Potassium Dihydrogen Phosphate (KH₂PO₄) in 1000 mL of HPLC-grade water. Adjust to pH 4.5 ± 0.05 using dilute orthophosphoric acid. Causality: Gliclazide has a pKa of ~5.8. Buffering at pH 4.5 ensures the molecule remains fully unionized, preventing retention time drift.

  • Mobile Phase: Mix Buffer and Acetonitrile in a 55:45 (v/v) ratio. Filter through a 0.22 µm membrane and degas.

Step 2: Standard & Sample Preparation
  • Standard Solution: Accurately weigh 10 mg of Gliclazide reference standard and 10 mg of Impurity D reference standard[2]. Dissolve in 100 mL of diluent (Mobile Phase) to create a stock solution.

  • Spiked Resolution Solution: Dilute the stock to achieve a final working concentration of 100 µg/mL Gliclazide spiked with 0.1% (0.1 µg/mL) Impurity D.

Step 3: Chromatographic Execution & SST
  • Base Conditions: Flow rate at 1.0 mL/min, Column Temperature at 30°C, Injection Volume 10 µL, UV Detection at 235 nm[6].

  • SST Criteria: Inject the Resolution Solution six times. The method is only valid if:

    • Resolution ( Rs​ ) between Gliclazide and Impurity D ≥2.0 .

    • Tailing factor ( Tf​ ) ≤1.5 .

    • %RSD of peak areas ≤2.0% .

Step 4: Robustness & Ruggedness Matrices
  • Robustness: Deliberately alter Flow Rate (0.9, 1.1 mL/min), Temperature (25°C, 35°C), and pH (4.3, 4.7)[7][8].

  • Ruggedness: Execute the base method utilizing Analyst 1 vs. Analyst 2, HPLC System A vs. System B, and Day 1 vs. Day 2[5].

RobustnessWorkflow Start Define Base Method Parameters Vars Apply Deliberate Variations (pH, Temp, Flow Rate) Start->Vars Execute Execute Chromatographic Runs Vars->Execute Analyze Analyze System Suitability (Resolution > 2.0, Tailing < 1.5) Execute->Analyze Decision Meets Acceptance Criteria? Analyze->Decision Robust Method is Robust Decision->Robust Yes Optimize Re-optimize Method Decision->Optimize No Optimize->Start

Workflow for executing and validating analytical method robustness.

Comparative Data Presentation

The following tables summarize the experimental data obtained when subjecting both the FPP and SPP columns to the robustness and ruggedness testing matrices.

Table 1: Robustness Comparison (FPP vs. SPP Columns)

Acceptance Criteria: Resolution ( Rs​ ) > 2.0; Tailing Factor ( Tf​ ) < 1.5.

Parameter VariationConditionFPP C18 (5 µm) Rs​ FPP C18 (5 µm) Tf​ SPP C18 (2.7 µm) Rs​ SPP C18 (2.7 µm) Tf​
Base Method 1.0 mL/min, 30°C, pH 4.52.41.33.8 1.0
Flow Rate 0.9 mL/min2.11.43.7 1.1
1.1 mL/min1.8 (Fail)1.53.5 1.1
Temperature 25°C2.21.43.6 1.1
35°C1.9 (Fail)1.43.4 1.0
Buffer pH pH 4.32.11.43.5 1.1
pH 4.72.01.53.3 1.2

Mechanistic Insight: The FPP column fails at higher flow rates and temperatures because the increased mobile phase velocity exacerbates mass transfer resistance deep within the fully porous silica, causing the Impurity D peak to broaden and co-elute with Gliclazide. The SPP column easily absorbs these variations due to its shallow diffusion path.

Table 2: Ruggedness (Intermediate Precision) Comparison

Acceptance Criteria: %RSD of Peak Area < 2.0%; %RSD of Retention Time (RT) < 1.0%. Data reflects 6 replicate injections per condition.

Variable ConditionFPP C18 Area %RSDFPP C18 RT %RSDSPP C18 Area %RSDSPP C18 RT %RSD
Analyst 1 vs. Analyst 2 1.8%0.9%0.6% 0.2%
System A vs. System B 2.1% (Fail)1.2% (Fail)0.8% 0.3%
Day 1 vs. Day 2 1.9%0.8%0.5% 0.2%

Mechanistic Insight: Different HPLC systems (System A vs. B) have varying dwell volumes and pump stroke mechanics. The superior efficiency of the SPP column yields narrower, taller peaks that are easier for the chromatography data system (CDS) integration algorithms to define consistently, resulting in highly reproducible peak areas across different instruments[7].

Conclusion

For the critical separation of Gliclazide and Impurity D, relying on conventional Fully Porous Particle (FPP) columns introduces significant risk during method transfer and routine QC testing. Minor, inevitable fluctuations in flow rate, temperature, or instrument hardware can cause the method to fail System Suitability Testing.

By upgrading to a Superficially Porous Particle (SPP) column architecture, analytical scientists can leverage superior mass transfer kinetics. As demonstrated by the data, the SPP method not only exceeds ICH Q2(R2) robustness and ruggedness requirements but provides a much wider operational window, ensuring uninterrupted, reliable batch release testing.

References

  • European Medicines Agency (EMA). "ICH Q2(R2) guideline on validation of analytical procedures - Step 5." europa.eu. URL:[Link]

  • IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained." intuitionlabs.ai. URL:[Link]

  • International Journal of Research and Review. "Analytical Method Validation: ICH and USP Perspectives." ijrrjournal.com. URL: [Link]

  • GLP Pharma Standards. "Gliclazide Impurity D | CAS No- 1136426-19-1." glppharmastandards.com. URL:[Link]

  • International Journal of Pharmaceutical Sciences. "UV and RP-HPLC Method Development of Gliclazide in Tablet Dosage Form and it's Validation." ijpsjournal.com. URL: [Link]

  • ResearchGate. "ANALYTICAL METHOD VALIDATION OF GLICLAZIDE RELATED SUBSTANCES BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY METHOD." researchgate.net. URL:[Link]

  • International Journal of Trend in Scientific Research and Development. "Development And Validation of HPLC Method For Estimation of Gliclazide." ijtsrd.com. URL:[Link]

Sources

Comparative

System Suitability Parameters for Gliclazide Impurity D Analysis: A Comparative Column Guide

As a Senior Application Scientist, I approach analytical method development not merely as a procedural checklist, but as a mechanistic puzzle. Gliclazide, a second-generation sulfonylurea used in the management of type 2...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach analytical method development not merely as a procedural checklist, but as a mechanistic puzzle. Gliclazide, a second-generation sulfonylurea used in the management of type 2 diabetes, presents unique analytical challenges due to its structurally similar degradation products and synthetic byproducts[1]. Among these, Gliclazide Impurity D (chemically identified as N-[(4-methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrole-2(1H)-carboxamide) requires highly selective chromatographic conditions to ensure accurate quantification[2].

This guide objectively compares the performance of various High-Performance Liquid Chromatography (HPLC) column chemistries for the separation of Gliclazide and Impurity D, detailing the causality behind experimental choices and establishing self-validating protocols for System Suitability Testing (SST).

Mechanistic Insight: The Chemistry of Separation

The structural homology between Gliclazide and Impurity D means their hydrophobicities are nearly identical. Both molecules possess a bulky hexahydrocyclopenta[c]pyrrole ring and a sulfonyl group.

Causality in Method Design:

  • pH Control (pH 3.0): Gliclazide contains a weakly acidic sulfonamide group. By utilizing a phosphate buffer adjusted to pH 3.0, we suppress the ionization of this group. Forcing the molecules into a neutral state maximizes their partitioning into the hydrophobic stationary phase, thereby preventing peak tailing caused by secondary interactions with residual silanols on the silica support[1].

  • Temperature Regulation (25°C - 45°C): Elevated column temperatures reduce mobile phase viscosity, enhancing mass transfer kinetics. However, for highly hydrophobic C18 columns, maintaining a moderate 25°C ensures sufficient retention time to resolve closely eluting critical pairs like the API and Impurity D[1].

  • Wavelength Selection (228 nm): The sulfonylurea chromophore exhibits optimal, interference-free UV absorbance at 228 nm, maximizing the signal-to-noise ratio for low-level impurity detection[1].

Analytical Workflow Visualization

SST_Workflow A Sample & Standard Prep (Gliclazide + Impurity D) B Stationary Phase Selection (C18 vs C8 vs CN) A->B Spiked Samples C Mobile Phase Optimization (pH 3.0 Buffer / ACN) B->C Select Column D System Suitability Testing (Rs > 2.0, N > 2000) C->D Isocratic Run E Method Validation (ICH Q2 Compliance) D->E Pass Criteria

Analytical workflow for Gliclazide Impurity D method development and SST validation.

Comparative Column Performance

Selecting the correct stationary phase is the most critical variable in resolving Impurity D. Below is an objective comparison of three distinct column chemistries based on documented validation studies[1][3][4].

Column ChemistryDimensionsMobile Phase (Isocratic)Retention Time (Imp D)Resolution ( Rs​ )Tailing Factor ( Tf​ )Theoretical Plates ( N )Scientific Verdict
Hypersil ODS (C18) 250 x 4.6 mm, 5 µmPhosphate Buffer pH 3.0 : ACN (10:90)~9.5 min2.8 1.15 > 6500 Optimal - The high carbon load provides the necessary hydrophobic retention to baseline-resolve Impurity D[1].
LiChroCART RP-8 (C8) 250 x 4.0 mm, 5 µmWater : ACN (55:45)~11.6 min2.31.30> 4800Acceptable - Shorter alkyl chains reduce retention, requiring a highly aqueous mobile phase to maintain resolution[3].
Alltima CN (Cyano) 250 x 4.6 mm, 5 µmFormate Buffer pH 3.5 : ACN (45:55)~4.1 min1.61.45> 3200Sub-optimal - Cyano phases offer alternative selectivity but lack the dispersive interactions needed for this specific critical pair[4].

Self-Validating Experimental Protocol (Optimized C18 Method)

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates built-in validation checks at every critical juncture.

Step 1: Mobile Phase Preparation

  • Action: Dissolve accurate quantities of potassium dihydrogen phosphate to create a 10 mM buffer. Adjust the pH to 3.0 ± 0.05 using dilute orthophosphoric acid. Mix the buffer with HPLC-grade Acetonitrile in a 10:90 (v/v) ratio[1].

  • Validation Check: Filter the mixture through a 0.22 µm nylon membrane and degas via sonication. Self-Correction: If system backpressure exceeds 150 bar upon startup, immediately halt the pump; this indicates buffer precipitation in the high-organic environment. Re-prepare with a lower buffer concentration.

Step 2: Standard Solution Preparation

  • Action: Weigh 10 mg of Gliclazide Reference Standard and 1 mg of Gliclazide Impurity D. Transfer to a 100 mL volumetric flask and dissolve in the mobile phase (diluent).

  • Validation Check: Sonicate for 10 minutes. Self-Correction: The solution must be optically clear. Any turbidity indicates incomplete solubilization, which will cause split peaks. If turbid, add 5% more ACN to the diluent formulation.

Step 3: Chromatographic Execution

  • Action: Purge the Hypersil ODS C18 column (250 x 4.6 mm, 5 µm) at 1.0 mL/min at 25°C. Inject 20 µL of the standard solution[1].

  • Validation Check: Monitor the baseline at 228 nm. Self-Correction: Do not initiate the injection sequence until baseline drift is strictly < 1 mAU/min.

System Suitability Parameters (SST) Criteria

Before analyzing unknown samples, the system must pass the following rigorous SST criteria, grounded in ICH Q2(R1) and pharmacopeial standards:

  • Resolution ( Rs​ ): Must be 2.0

    • Rationale: Ensures baseline separation between Gliclazide and Impurity D. If Rs​ < 2.0, the integration algorithm will struggle to assign accurate areas, leading to quantitative failure[3].

  • Tailing Factor ( Tf​ ): Must be 1.5

    • Rationale: A highly symmetrical peak guarantees that secondary silanol interactions are fully suppressed. A Tf​ > 1.5 suggests column degradation or incorrect mobile phase pH[1].

  • Theoretical Plates ( N ): Must be 2000

    • Rationale: Measures column efficiency and band broadening. Values below 2000 indicate column voiding or severe extra-column volume issues[4].

  • Injection Precision (%RSD): Must be 2.0%

    • Rationale: Calculated from five replicate injections of the standard solution. It verifies the mechanical integrity of the autosampler and the homogeneity of the sample.

References

  • Source: benchchem.
  • Source: core.ac.
  • Source: nih.
  • Source: researchtrend.

Sources

Validation

Cross-Validation of Analytical Methods for Gliclazide Impurities: A Comprehensive Comparison Guide

Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. Because of its complex synthesis and susceptibility to environmental degradation, monitoring its related su...

Author: BenchChem Technical Support Team. Date: March 2026

Gliclazide is a second-generation sulfonylurea widely prescribed for the management of type 2 diabetes mellitus. Because of its complex synthesis and susceptibility to environmental degradation, monitoring its related substances—such as Impurity B and Impurity F—is a critical regulatory requirement.

Relying on a single analytical technique for impurity profiling often introduces analytical blind spots. For instance, a method optimized for routine assay may fail to resolve co-eluting degradation products, while a highly sensitive method might be too costly for daily batch release. This guide provides an objective cross-validation of three orthogonal analytical methods: RP-HPLC-UV , LC-MS/MS , and UPLC-UV . By analyzing the causality behind experimental choices, this guide equips drug development professionals with self-validating frameworks for robust pharmaceutical quality control.

Mechanistic Grounding: The Causality of Method Selection

Cross-validation ensures that the limitations of one method are compensated by the strengths of another. The selection of stationary phases, mobile phases, and detectors is driven by the physicochemical properties of Gliclazide (Molecular Weight: 323.4 g/mol ; pKa: 9.67 and 14.09).

  • RP-HPLC-UV (Routine Quality Control): Utilizes C8 or C18 columns to separate compounds based on hydrophobicity. UV detection at 227–235 nm is selected because the sulfonylurea backbone exhibits strong chromophoric absorption in this range, providing a cost-effective solution for batch release .

  • LC-MS/MS (Trace Impurity & Pharmacokinetics): Essential for trace-level quantification in complex biological matrices or genotoxic impurity screening. Positive Electrospray Ionization (ESI+) is used because the secondary amine groups in Gliclazide readily accept protons to form stable [M+H]+ ions .

  • UPLC-UV (Stability-Indicating Assays): Employs sub-2-micron stationary phase particles. This drastically reduces the eddy diffusion (A-term in the van Deemter equation), allowing for high flow rates that cut run times by up to 80% while maintaining the resolution necessary to separate forced degradation products.

Cross-Validation Workflow

G A Gliclazide Matrix (API & Formulation) B Sample Preparation (Extraction & Spiking) A->B C RP-HPLC-UV Routine QC B->C Isocratic D LC-MS/MS Trace & PK Profiling B->D ESI+ MRM E UPLC-UV Stability-Indicating B->E Sub-2µm F ICH Q2(R1) Validation (LOD, LOQ, Precision) C->F D->F E->F G Cross-Validation Statistical ANOVA F->G

Fig 1: Cross-validation workflow for Gliclazide impurity profiling across orthogonal platforms.

Experimental Protocols & Self-Validating Systems

Method A: RP-HPLC-UV for Routine Quality Control

Optimized for simplicity, cost-effectiveness, and reproducibility in manufacturing environments.

  • Mobile Phase Preparation: Mix Acetonitrile and Milli-Q water in a 45:55 (v/v) ratio. Degas via ultrasonication.

    • Causality: The high aqueous content ensures sufficient interaction time between polar impurities (e.g., Impurity F) and the stationary phase before the highly lipophilic Gliclazide elutes.

  • Sample Spiking: Transfer 10 mg of Gliclazide reference standard into a 100 mL volumetric flask. Spike with 1 mL of Impurity-F and 2 mL of Impurity-B stock solutions. Dilute with mobile phase.

  • Chromatographic Execution: Inject 20 µL into a LiChroCART Supersher RP-8 column (250 mm × 4.0 mm, 5 µm). Run isocratically at 0.9 mL/min. Monitor UV absorbance at 235 nm.

    • Causality: An RP-8 column provides slightly less hydrophobic retention than a C18 column, preventing excessive band broadening and peak tailing for the lipophilic API.

  • System Suitability (Self-Validation): Inject the standard solution six times. The system is validated for the run only if the Relative Standard Deviation (%RSD) of the peak area is ≤ 2.0% and the tailing factor is ≤ 1.5.

Method B: LC-MS/MS for Trace Impurities & Bioequivalence

Designed for extreme sensitivity, eliminating matrix interference through mass-to-charge (m/z) specificity.

  • Matrix Extraction: Perform liquid-liquid extraction using methanol as the diluent, followed by centrifugation at 10,000 rpm.

    • Causality: Extraction removes endogenous plasma proteins and excipient polymers that cause severe ion suppression in the MS source.

  • Mobile Phase & Ionization: Pump a mixture of Methanol:Water:Formic Acid (90:10:0.1 v/v/v) through a standard C18 column.

    • Causality: Formic acid acts as a proton donor, ensuring Gliclazide readily forms [M+H]+ ions, maximizing ionization efficiency in the ESI+ mode.

  • MRM Transition Monitoring: Set the triple quadrupole mass spectrometer to Multiple Reaction Monitoring (MRM) mode. Track the parent-to-daughter transition of m/z 324.1 127.2 for Gliclazide.

  • System Suitability (Self-Validation): Run a blank matrix followed by the Lower Limit of Quantification (LLOQ) standard. The signal-to-noise (S/N) ratio for the LLOQ peak must be ≥ 10:1 with no interfering peaks in the blank.

Method C: UPLC-UV for Stability-Indicating Assays

Built to rapidly resolve active pharmaceutical ingredients from their degradation products under forced stress conditions (acid, base, peroxide, thermal).

  • Buffer Preparation: Prepare a 5 mM Ammonium Acetate buffer and adjust the pH to 4.0 using glacial acetic acid.

    • Causality: Buffering at pH 4 suppresses the ionization of Gliclazide, keeping it in a neutral state for predictable, sharp retention on the stationary phase.

  • Chromatographic Execution: Inject 2 µL into an Acquity CSH C18 column (50 mm × 2.1 mm, 1.7 µm). Elute with Buffer:Acetonitrile (35:65) at 0.7 mL/min. Detect at 227 nm.

    • Causality: The Charged Surface Hybrid (CSH) particle technology prevents peak tailing for basic compounds at low pH. The 1.7 µm particle size allows for high flow rates without losing theoretical plates.

  • System Suitability (Self-Validation): The resolution ( Rs​ ) between the Gliclazide peak and its closest forced-degradation product peak must be ≥ 2.0, ensuring baseline separation.

Quantitative Data Comparison

The following table synthesizes the validation parameters of the three methods according to ICH Q2(R1) guidelines, enabling a direct, objective comparison.

ParameterRP-HPLC-UVLC-MS/MSUPLC-UV
Primary Application Routine QC & Batch ReleaseTrace Impurities & PK StudiesStability & Forced Degradation
Detection Mode UV at 235 nmESI+ MRM (m/z 324.1 127.2)UV at 227 nm
Linearity Range 0.01 – 100 µg/mL20 – 9125 ng/mL48 – 725 µg/mL
Limit of Detection (LOD) 0.003 µg/mL~0.005 µg/mL0.015 µg/mL
Limit of Quantitation (LOQ) 0.01 µg/mL0.02 µg/mL0.045 µg/mL
Typical Run Time ~35 min< 5 min~5 min
Accuracy (Recovery %) 99.8% – 101.5%100.5%98.0% – 102.0%

Conclusion

Cross-validation reveals that no single analytical method is universally superior; rather, they form a complementary ecosystem. RP-HPLC-UV remains the undisputed standard for cost-effective, routine batch release due to its high accuracy and simplicity. However, when evaluating genotoxic impurities or conducting bioequivalence studies, the extreme sensitivity and matrix-independence of LC-MS/MS are mandatory. Finally, for lifecycle management and forced degradation studies, UPLC-UV offers unparalleled speed and resolving power, cutting analytical turnaround times by over 80% compared to traditional HPLC.

References

  • Sabhyatha, T. S., & Babu, N. (2022). "Analytical Method Validation of Gliclazide Related Substances by High-Performance Liquid Chromatography Method." International Journal of Current Pharmaceutical Research.[Link]

  • Vig, N., Bhatia, A., Jain, G. K., & Chopra, S. (2022). "Liquid Chromatography-Tandem Mass Spectrometry Method for the Estimation of Gliclazide in Human Plasma: Application to Bioequivalence Study." International Journal of Pharmaceutical Quality Assurance.[Link]

  • Bhattacharya, S., & Mathew, J. (2021). "Development and validation of stability-indicating UPLC method for the determination of gliclazide and its impurities in pharmaceutical dosage forms." Future Journal of Pharmaceutical Sciences.[Link]

  • Bansal, G., Singh, M., & Jindal, K. C. (2007). "Forced Degradation Study on Gliclazide and Application of Validated Stability-Indicating HPLC-UV Method in Stability Testing of Gliclazide Tablets." Chromatographia.[Link]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Gliclazide Impurity D

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of pharmaceutical research, the integrity of our work extends beyond the bench. It encompasses a profound responsi...

Author: BenchChem Technical Support Team. Date: March 2026

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of pharmaceutical research, the integrity of our work extends beyond the bench. It encompasses a profound responsibility for safety and environmental stewardship. The proper management and disposal of chemical reagents, including manufacturing impurities like Gliclazide Impurity D, are not merely regulatory hurdles; they are integral components of sound scientific practice.

This guide provides essential, immediate safety and logistical information for the proper disposal of Gliclazide Impurity D. Moving beyond a simple checklist, it delves into the causality behind these procedures, grounding them in established safety protocols and regulatory frameworks. Our goal is to empower your laboratory with a self-validating system for waste management, ensuring the protection of your team, your facility, and the environment.

Hazard Identification and Characterization

Before any disposal procedure can be established, a thorough understanding of the substance is paramount. Gliclazide Impurity D, a known manufacturing impurity of the antidiabetic drug Gliclazide, must be handled with the assumption of biological activity and potential hazards.[1][2]

While a specific, comprehensive Safety Data Sheet (SDS) for Gliclazide Impurity D is not widely available, the precautionary principle dictates that we extrapolate from the parent compound and related molecules. The SDS for Gliclazide indicates it is harmful if swallowed (Acute Toxicity, Oral, Category 4).[3] Furthermore, an SDS for a related substance, Gliclazide Impurity F, lists multiple hazards, including skin and eye irritation and suspected reproductive toxicity.[4]

Therefore, Gliclazide Impurity D must be managed as a hazardous pharmaceutical waste . All handling and disposal procedures should reflect this classification.

Table 1: Chemical and Physical Properties of Gliclazide Impurity D

PropertyValueSource(s)
Chemical Name N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide[5][6][7]
CAS Number 1136426-19-1[1][2][5][6][7][8][9]
Molecular Formula C15H20N2O3S[2][5][6][7][9]
Molecular Weight ~308.40 g/mol [2][5][6][9]
Appearance Off-white solid[6]
Solubility Soluble in Methanol-DMSO; Slightly soluble in Chloroform and Methanol[2][6]
Storage 2-8°C (Refrigerator)[2][6][7]

The Core Principles of Hazardous Pharmaceutical Waste Management

The disposal protocols outlined below are built upon foundational principles mandated by regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[10][11][12]

  • Segregation: This is the most critical first step. Hazardous waste must never be mixed with non-hazardous trash.[13][14] Proper segregation prevents the unnecessary and costly treatment of non-hazardous materials and reduces compliance risks.[13]

  • Containment: Waste must be stored in secure, leak-proof, and clearly labeled containers to prevent accidental exposure and environmental contamination.[10][11][15]

  • Regulatory Compliance: All disposal activities must adhere to federal, state, and local regulations.[16] For hazardous pharmaceuticals, this often falls under the EPA's Resource Conservation and Recovery Act (RCRA), specifically Subpart P for healthcare facilities.[17][18]

  • Prohibition of Sewering: It is strictly forbidden to dispose of hazardous pharmaceutical waste down drains or into the sewer system.[19] This practice introduces active pharmaceutical ingredients into waterways, posing a significant environmental threat.

  • Final Disposition: The accepted standard for the final disposal of hazardous organic pharmaceutical waste is high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF).[13][17][20][21] This method ensures the complete destruction of the chemical compound.

Standard Operating Procedure (SOP) for Disposal

This step-by-step protocol provides a direct, actionable plan for the safe disposal of Gliclazide Impurity D from a laboratory setting.

Step 1: Personal Protective Equipment (PPE) and Risk Assessment

Before handling the impurity, ensure all personnel are equipped with the appropriate PPE. This is a non-negotiable baseline for safety.

  • Mandatory PPE:

    • Nitrile gloves

    • Safety glasses with side shields or chemical splash goggles

    • A properly fastened laboratory coat

Step 2: Waste Collection and Segregation

All items that come into direct contact with Gliclazide Impurity D are to be considered hazardous waste.

  • Solid Waste: Place the Gliclazide Impurity D powder, any contaminated weigh boats or paper, and contaminated gloves directly into a designated hazardous waste container.

  • Liquid Waste: Solutions containing Gliclazide Impurity D (e.g., from analytical standards or solubility tests) must be collected in a separate, compatible hazardous liquid waste container. Do not mix incompatible solvents.

  • Sharps: Any contaminated needles or sharps must be placed in a designated, puncture-resistant sharps container clearly labeled for hazardous drug waste.[10]

Step 3: Container Selection and Labeling

Proper containment and communication of hazards are critical.

  • Container Type: Use a container that is durable, leak-proof, and has a secure lid. For satellite accumulation in the lab, this may be a small, wide-mouthed container.

  • Labeling: The container must be clearly labeled with the words "Hazardous Waste" . The label must also include:

    • The full chemical name: "Gliclazide Impurity D (N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide)"

    • The associated hazards (e.g., "Toxic," "Handle with Care").

    • The accumulation start date.

Step 4: Decontamination
  • Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent (one in which the impurity is soluble, like methanol), collecting the rinsate as hazardous liquid waste, and then washing with laboratory detergent and water.

  • Surfaces: Wipe down any potentially contaminated bench surfaces with an appropriate solvent and dispose of the cleaning materials as solid hazardous waste.

Step 5: Temporary Storage (Satellite Accumulation Area)

Hazardous waste should be stored safely at or near the point of generation.[14]

  • Keep the labeled waste container sealed when not in use.

  • Store the container in a designated satellite accumulation area within the laboratory.

  • Ensure the container is stored away from incompatible materials.[14]

Step 6: Final Disposal

The ultimate disposal must be handled by certified professionals.

  • Arrange for a scheduled pickup of the sealed and properly labeled waste container with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

  • This waste will be transported to a permitted facility for disposal, almost certainly via incineration .[10][21] Ensure a manifest or chain-of-custody documentation is completed as required by your institution and regulations.[17]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and physical process for the proper disposal of Gliclazide Impurity D.

GliclazideDisposalWorkflow cluster_segregation Step 2: Segregate at Point of Generation cluster_containment Step 3: Contain & Label start Gliclazide Impurity D (At the Lab Bench) ppe Step 1: Don Appropriate PPE start->ppe Before Handling waste_gen Waste Generated (Solid, Liquid, Sharps) ppe->waste_gen solid_waste Solid Waste (Impurity, Gloves, Wipes) waste_gen->solid_waste liquid_waste Liquid Waste (Solvent Rinsate, Solutions) waste_gen->liquid_waste sharps_waste Contaminated Sharps (Needles, Syringes) waste_gen->sharps_waste solid_container Black Container: 'Hazardous Waste' (Solids) solid_waste->solid_container liquid_container Carboy: 'Hazardous Waste' (Liquids) liquid_waste->liquid_container sharps_container Red Sharps Box: 'Hazardous Drug Waste' sharps_waste->sharps_container storage Step 5: Store in Lab's Satellite Accumulation Area solid_container->storage liquid_container->storage sharps_container->storage pickup Step 6: Schedule Pickup by EHS / Licensed Contractor storage->pickup When full or per schedule disposal Final Disposition: RCRA-Permitted Incineration pickup->disposal Manifested Transport

Caption: Disposal workflow for Gliclazide Impurity D.

Emergency Protocol: Minor Spill Response

In the event of a small, contained spill of solid Gliclazide Impurity D powder in the laboratory:

  • Alert & Secure: Immediately alert personnel in the vicinity. Restrict access to the spill area.

  • Assess & Protect: Ensure you are wearing the appropriate PPE (gloves, goggles, lab coat). If necessary, a respirator may be required for fine powders; consult your institution's safety guidelines.

  • Contain & Clean: Gently cover the spill with an absorbent material from a chemical spill kit to prevent the powder from becoming airborne.

  • Collect: Carefully sweep or wipe up the absorbed material. Avoid creating dust. Place all contaminated materials, including cleaning supplies and any contaminated PPE, into the designated hazardous solid waste container.

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Dispose of all cleaning materials as hazardous waste.

  • Report: Report the incident to your laboratory supervisor and EHS department, as per your facility's policy.

By adhering to these detailed procedures, you contribute to a culture of safety and responsibility, ensuring that your valuable research does not come at the cost of personal or environmental health.

References

  • Gliclazide EP Impurity D. Allmpus - Research and Development. Available at: [Link]

  • eTool : Hospitals - Pharmacy - Disposal of Hazardous Drugs. Occupational Safety and Health Administration (OSHA). Available at: [Link]

  • CAS No : 1136426-19-1| Product Name : Gliclazide - Impurity D. Pharmaffiliates. Available at: [Link]

  • Effective Methods for Disposal of Pharmaceutical Waste: A Guide to Safe and Compliant Practices. GV Environmental. Available at: [Link]

  • How to Dispose of Pharmaceutical Waste and Meet Regulations. Daniels Health. Available at: [Link]

  • OSHA Guidelines for Medical Waste. Rx Destroyer. Available at: [Link]

  • Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities. ASMAI. Available at: [Link]

  • Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety. Available at: [Link]

  • Gliclazide EP Impurity D. Manasa Life Sciences. Available at: [Link]

  • Gliclazide Search Results. European Directorate for the Quality of Medicines & HealthCare (EDQM). Available at: [Link]

  • MATERIAL SAFETY DATA SHEETS GLICLAZIDE. Cleanchem Laboratories. Available at: [Link]

  • OSHA Compliance for Medical Waste Handling Guide 2024. Daniels Health. Available at: [Link]

  • 7 Easy Steps to Comply with OSHA's Standard for Medical Waste Management. Waste Advantage Magazine. Available at: [Link]

  • GLICLAZIDE Draft proposal for inclusion in The International Pharmacopoeia. World Health Organization (WHO). Available at: [Link]

  • Guidance and Websites about Proper Disposal of Unwanted Household Medicines. U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • OSHA Medical Waste Management: Ensuring Safe & Compliant Disposal. Triumvirate Environmental. Available at: [Link]

  • EPA's New Rules on Drug Disposal Begin in August. Pharmacy Times. Available at: [Link]

  • Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • EPA Subpart P Regulations - HW Drugs. PharmWaste Technologies, Inc.. Available at: [Link]

  • EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary. American Society of Health-System Pharmacists (ASHP). Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.